2-Methoxy-4-nitroanilinium chloride

• CAS: 71720-49-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Putative Crystal Structure and Hydrogen Bonding of 2-Methoxy-4-nitroanilinium Chloride: A Framework for Analysis

A Note to the Reader: As a Senior Application Scientist, maintaining the highest standards of scientific integrity is paramount. An exhaustive search of the Cambridge Structural Database (CSD) and the broader scientific literature reveals that, to date, the specific crystal structure of 2-methoxy-4-nitroanilinium chloride has not been experimentally determined and deposited in the public domain. This guide, therefore, serves a dual purpose. Firstly, it provides a comprehensive framework for the synthesis, crystallization, and characterization of this compound, grounded in established methodologies. Secondly, it presents a detailed analysis of a closely related and structurally characterized compound, 2-chloro-4-nitroanilinium bromide, to illustrate the principles of crystal packing and hydrogen bonding that would be anticipated in the title compound. This approach allows us to explore the core scientific concepts with rigor, while transparently acknowledging the current data gap for 2-methoxy-4-nitroanilinium chloride itself.

Introduction: The Significance of Crystalline Architecture in Drug Development

The three-dimensional arrangement of molecules in a crystal lattice, and the non-covalent interactions that govern this architecture, are of fundamental importance in the pharmaceutical sciences. For an active pharmaceutical ingredient (API), the specific crystalline form, or polymorph, can profoundly influence critical physicochemical properties such as solubility, dissolution rate, bioavailability, and stability. The study of anilinium chlorides, a common salt form of amine-containing APIs, is thus a crucial aspect of drug development.

This guide focuses on the anticipated structural characteristics of 2-methoxy-4-nitroanilinium chloride, a compound of interest due to the electronic and steric properties imparted by its methoxy and nitro substituents. Understanding its hydrogen bonding motifs and crystal packing is key to predicting its behavior as a potential pharmaceutical salt.

Synthesis and Crystallization: A Proposed Experimental Workflow

The preparation of 2-methoxy-4-nitroanilinium chloride would be a two-step process: the synthesis of the parent 2-methoxy-4-nitroaniline, followed by its protonation and crystallization as the chloride salt.

Synthesis of 2-Methoxy-4-nitroaniline

Several synthetic routes to 2-methoxy-4-nitroaniline have been reported.[1][2][3] A common and effective method involves the acylation of o-anisidine (2-methoxyaniline) to protect the amino group, followed by nitration and subsequent hydrolysis of the protecting group.[4]

Experimental Protocol: Synthesis of 2-Methoxy-4-nitroaniline

• Acetylation of o-Anisidine: o-Anisidine is reacted with an acylating agent, such as acetic anhydride or p-toluenesulfonyl chloride, in the presence of a base to form the corresponding N-acylated derivative. The use of a protecting group is crucial to direct the subsequent nitration to the position para to the amino group and to prevent unwanted side reactions.

• Nitration: The N-acylated intermediate is carefully nitrated using a mixture of nitric acid and sulfuric acid at a controlled temperature. The electron-donating methoxy group and the activating (though protected) amino group direct the electrophilic nitration to the desired position.

• Hydrolysis: The N-acyl protecting group is removed by acid or base hydrolysis to yield the final product, 2-methoxy-4-nitroaniline. The crude product is then purified by recrystallization.

Preparation and Crystallization of 2-methoxy-4-nitroanilinium chloride

The hydrochloride salt can be prepared by treating a solution of 2-methoxy-4-nitroaniline with hydrochloric acid. The growth of single crystals suitable for X-ray diffraction is a critical step that often requires careful optimization of conditions.

Experimental Protocol: Crystallization

• Salt Formation: 2-Methoxy-4-nitroaniline is dissolved in a suitable solvent, such as ethanol or isopropanol. An equimolar amount of concentrated hydrochloric acid is added dropwise with stirring.

• Crystallization: The resulting solution of 2-methoxy-4-nitroanilinium chloride is then subjected to slow evaporation at room temperature. Other techniques, such as cooling crystallization or vapor diffusion, can also be explored to obtain high-quality single crystals.

Caption: Proposed experimental workflow for the synthesis and characterization of 2-methoxy-4-nitroanilinium chloride single crystals.

Structural Analysis: Insights from a Close Analogue

In the absence of experimental data for 2-methoxy-4-nitroanilinium chloride, we turn to the detailed structural analysis of 2-chloro-4-nitroanilinium bromide as a model system.[5] This compound provides a valuable template for understanding the interplay of hydrogen bonding and other non-covalent interactions in this class of materials.

Crystal Structure of 2-Chloro-4-nitroanilinium Bromide

The crystal structure of 2-chloro-4-nitroanilinium bromide was determined by single-crystal X-ray diffraction.[5] The key findings from this study are summarized below.

Crystallographic Parameter	2-Chloro-4-nitroanilinium Bromide[5]
Chemical Formula	C₆H₆BrClN₂O₂
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	12.345(3)
b (Å)	14.987(3)
c (Å)	4.987(1)
β (°)	98.76(3)
V (ų)	911.7(3)
Z	4

Hydrogen Bonding Network

The dominant interactions in the crystal structure of 2-chloro-4-nitroanilinium bromide are the hydrogen bonds between the anilinium cation and the bromide anion.[5] The anilinium group (-NH₃⁺) acts as a hydrogen bond donor, while the bromide anion is the acceptor. These interactions are crucial in dictating the overall crystal packing.

In addition to the primary N-H···Br hydrogen bonds, weaker C-H···O interactions involving the nitro group and C-H···Br contacts are also observed.[5] These secondary interactions play a significant role in the three-dimensional supramolecular assembly.

Based on this, for 2-methoxy-4-nitroanilinium chloride, we would anticipate a rich network of N-H···Cl hydrogen bonds as the primary organizing force. The chloride anion, being a good hydrogen bond acceptor, would interact with the anilinium protons. Furthermore, the methoxy and nitro groups would likely participate in weaker C-H···O and C-H···Cl interactions, contributing to the overall stability of the crystal lattice. The presence of the methoxy group might also introduce additional, albeit weak, C-H···O hydrogen bonding possibilities.

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An In-depth Technical Guide to the Physicochemical Properties of 2-Methoxy-4-nitroanilinium Chloride Crystals

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis, structure, and physicochemical properties of 2-methoxy-4-nitroanilinium chloride, a compound of interest for its potential applications in nonlinear optics and as an intermediate in the synthesis of pharmaceuticals and dyes. While much of the existing research has focused on its neutral counterpart, 2-methoxy-4-nitroaniline, this guide synthesizes the available data to provide a detailed understanding of the anilinium salt.

Synthesis and Crystal Growth

The synthesis of 2-methoxy-4-nitroanilinium chloride is typically a two-step process. The first step involves the synthesis of the parent compound, 2-methoxy-4-nitroaniline, followed by its conversion to the hydrochloride salt.

Synthesis of 2-Methoxy-4-nitroaniline

The most common route for synthesizing 2-methoxy-4-nitroaniline starts with o-anisidine (2-methoxyaniline). This process involves three key stages: protection of the amino group by acylation, nitration of the aromatic ring, and subsequent deprotection by hydrolysis.[1][2] The choice of the acylating agent can impact the overall yield and purity.[1]

A widely used method employs acetic anhydride for acylation, followed by nitration and alkaline hydrolysis, achieving a yield of around 93%.[2] An alternative approach utilizes acetic acid for the initial acetylation, which is a more cost-effective and environmentally friendly option.[2][3]

Experimental Protocol: Synthesis of 2-methoxy-4-nitroaniline via Acetylation, Nitration, and Hydrolysis [2][3]

• Acetylation:

  • Combine o-methoxyaniline and acetic acid in a reaction flask.

  • Heat the mixture to initiate the reaction and distill off the water produced.

  • Monitor the reaction progress using a suitable chromatographic technique until the o-methoxyaniline is consumed.

• Nitration:

  • Cool the resulting acetic acid solution of N-(2-methoxyphenyl)acetamide.

  • Slowly add fuming nitric acid while maintaining a low temperature to control the exothermic reaction.

• Hydrolysis:

  • Upon completion of the nitration, add deionized water to the reaction mixture to precipitate the N-(2-methoxy-4-nitrophenyl)acetamide.

  • Filter and wash the precipitate.

  • Add the intermediate to an alkaline solution (e.g., sodium hydroxide) and heat to hydrolyze the acetyl group.

  • Cool the reaction mixture to crystallize the 2-methoxy-4-nitroaniline product.

  • Filter, wash with water, and dry the final product.

Caption: Synthesis workflow for 2-methoxy-4-nitroaniline.

Formation of 2-Methoxy-4-nitroanilinium Chloride

The hydrochloride salt can be prepared by treating a solution of 2-methoxy-4-nitroaniline with hydrochloric acid. The protonation of the amino group leads to the formation of the anilinium salt.

Experimental Protocol: Synthesis of 2-methoxy-4-nitroanilinium chloride

• Dissolve the synthesized 2-methoxy-4-nitroaniline in a suitable organic solvent (e.g., ethanol, isopropanol).

• Slowly add a stoichiometric amount of concentrated hydrochloric acid to the solution while stirring.

• The 2-methoxy-4-nitroanilinium chloride will precipitate out of the solution.

• The precipitate can be collected by filtration, washed with a small amount of cold solvent, and dried.

• Single crystals suitable for X-ray diffraction can be grown by slow evaporation of the solvent from the filtrate or by recrystallization from a suitable solvent system.

Crystallographic Properties

Crystal Structure of 2-Methoxy-4-nitroaniline

Single crystal X-ray diffraction studies have shown that 2-methoxy-4-nitroaniline crystallizes in a monoclinic system with a centrosymmetric space group, P21/a.[4][5] The presence of a center of symmetry in the crystal lattice has significant implications for its second-order nonlinear optical properties.

Crystallographic Parameter	2-Methoxy-4-nitroaniline
Crystal System	Monoclinic
Space Group	P21/a

Data from single-crystal XRD studies.[4][5]

Expected Crystal Structure of 2-Methoxy-4-nitroanilinium Chloride

The formation of the anilinium salt introduces a chloride counter-ion and protonates the amino group, leading to the formation of an -NH3+ group. This will significantly alter the crystal packing due to the introduction of strong N-H...Cl hydrogen bonds. These interactions, along with other potential hydrogen bonds involving the nitro and methoxy groups, will be the dominant forces governing the crystal structure.

Based on studies of similar compounds, such as 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride, the crystal structure is expected to be composed of layers of cations and anions.[6] The chloride anions will act as acceptors for strong hydrogen bonds from the anilinium group.[6] It is plausible that the introduction of these strong, directional hydrogen bonds could lead to a non-centrosymmetric crystal structure, which is a prerequisite for second-order nonlinear optical activity.

Caption: Expected primary hydrogen bonding in 2-methoxy-4-nitroanilinium chloride.

Spectroscopic Characterization

Spectroscopic techniques are crucial for confirming the structure and identifying the functional groups present in the molecule.

Vibrational Spectroscopy (FT-IR and FT-Raman)

The vibrational spectra of 2-methoxy-4-nitroaniline have been studied to identify the characteristic vibrational modes of its functional groups.[4][7] For 2-methoxy-4-nitroanilinium chloride, shifts in the vibrational frequencies of the amino group are expected upon protonation.

Expected Spectral Features for 2-methoxy-4-nitroanilinium chloride:

• N-H Stretching: The N-H stretching vibrations of the -NH3+ group are expected to appear as a broad band in the region of 2800-3200 cm-1 in the FT-IR spectrum. This is a significant shift from the N-H stretching bands of the -NH2 group in the parent aniline, which typically appear at higher wavenumbers.

• N-O Stretching: The symmetric and asymmetric stretching vibrations of the nitro group (NO2) are expected in their characteristic regions.

• C-O Stretching: The stretching vibrations of the methoxy group (O-CH3) will also be present.

UV-Visible Spectroscopy

The optical properties of 2-methoxy-4-nitroaniline have been investigated using UV-Visible spectroscopy.[4] The absorption spectrum is influenced by the electronic transitions within the molecule, particularly the charge transfer from the electron-donating amino and methoxy groups to the electron-withdrawing nitro group. Upon protonation to form the anilinium salt, a hypsochromic (blue) shift in the main absorption band is anticipated. This is because the protonation of the amino group reduces its electron-donating ability, thereby increasing the energy required for the charge-transfer transition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the molecular structure. The NMR spectra of 2-methoxy-4-nitroaniline are available for reference.[8] For the anilinium chloride salt, the protonation of the amino group will lead to a downfield shift of the aromatic protons, particularly those ortho and para to the anilinium group, due to the increased electron-withdrawing nature of the -NH3+ group compared to the -NH2 group. The protons of the anilinium group itself will likely appear as a broad singlet.

Thermal Analysis

Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) provide information about the thermal stability and decomposition of the compound.[4]

For 2-methoxy-4-nitroaniline, TGA/DTA studies have been performed to determine its melting point and decomposition temperature.[4] It is expected that the anilinium chloride salt will exhibit different thermal behavior. The presence of the ionic bond and strong hydrogen bonding in the salt will likely lead to a higher melting point and potentially a different decomposition pathway compared to the neutral molecule.

Nonlinear Optical (NLO) Properties

Organic materials with large second-order nonlinear optical (NLO) properties are of great interest for applications in optoelectronics and photonics.[9] The NLO response of a material is highly dependent on its molecular and crystal structure.

2-methoxy-4-nitroaniline has been investigated as a potential NLO material.[10] However, its centrosymmetric crystal structure precludes any second-order NLO effects in the bulk crystal.[4]

The formation of 2-methoxy-4-nitroanilinium chloride offers a promising strategy to induce a non-centrosymmetric crystal packing. The strong and directional hydrogen bonds introduced by the salt formation can guide the molecules to crystallize in a non-centrosymmetric space group, which is a key requirement for observing a second-order NLO response. If a non-centrosymmetric structure is achieved, the material could exhibit properties such as second-harmonic generation (SHG).

Conclusion

2-methoxy-4-nitroanilinium chloride represents an interesting target for materials science research, particularly in the field of nonlinear optics. While detailed experimental data for the chloride salt is sparse, this guide has synthesized the available information on the parent compound and related anilinium salts to provide a comprehensive overview of its expected physicochemical properties. The key to unlocking its potential lies in the successful synthesis of high-quality single crystals and the thorough characterization of their structure and properties. The formation of the anilinium salt is a promising approach to overcome the limitations of the centrosymmetric crystal structure of the parent aniline and to engineer materials with desirable nonlinear optical properties. Further research in this area is warranted to fully explore the potential of this compound.

References

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Non-Linear Optical (NLO) Properties of 2-Methoxy-4-Nitroanilinium Chloride: A Technical Guide

Executive Summary

The demand for high-efficiency nonlinear optical (NLO) materials has driven extensive research into organic crystals, which offer superior optical susceptibilities, ultrafast response times, and vast synthetic flexibility compared to traditional inorganic counterparts like Potassium Dihydrogen Phosphate (KDP). Among these, derivatives of 2-methoxy-4-nitroaniline (MONA) are highly regarded for their intrinsic molecular hyperpolarizability.

However, translating molecular NLO activity into macroscopic bulk properties requires strict crystallographic asymmetry. This whitepaper explores the mechanistic design, synthesis, and self-validating characterization of 2-methoxy-4-nitroanilinium chloride (2M4NCl) . By leveraging crystal engineering through salt formation, researchers can force the highly polarizable MONA chromophore into a non-centrosymmetric lattice, unlocking potent Second Harmonic Generation (SHG) capabilities while simultaneously enhancing thermal and mechanical robustness.

Mechanistic Foundation: Crystal Engineering & Causality

The Push-Pull Chromophore System

The fundamental driver of NLO activity in MONA derivatives is the "push-pull" π -conjugated electron system. The methoxy group ( −OCH3​ ) acts as a strong electron donor, while the nitro group ( −NO2​ ) serves as a potent electron acceptor 1. When subjected to an intense electromagnetic field (such as a laser), this donor-acceptor axis facilitates rapid, asymmetric electron delocalization across the benzene ring, resulting in a large first-order molecular hyperpolarizability ( β ).

The Causality of Salt Formation (Symmetry Breaking)

Despite its high molecular β , pure 2-methoxy-4-nitroaniline naturally crystallizes in the monoclinic P21​/a space group 2. Because this space group is centrosymmetric, the individual molecular dipoles cancel each other out in the bulk lattice, rendering the macroscopic second-order susceptibility ( χ(2) ) strictly zero.

To bypass this crystallographic dead-end, researchers employ salt formation . By reacting the amine group with hydrochloric acid, the molecule is protonated to form an anilinium cation, paired with a chloride anion.

• Structural Causality: The introduction of strong, highly directional N−H⋅⋅⋅Cl hydrogen bonds restricts molecular rotation during nucleation. This supramolecular tethering forces the crystal to adopt a non-centrosymmetric space group (typically P21​ or P1 ), which is an absolute prerequisite for SHG 3.

• Physical Causality: The transition from weak van der Waals forces in the free base to ionic bonding in the chloride salt significantly increases the lattice energy. This translates to a higher Laser Damage Threshold (LDT) and improved thermal stability, overcoming the traditional fragility of organic NLO crystals .

Fig 1. Push-pull electron dynamics and structural symmetry breaking in 2M4NCl.

Experimental Protocols & Self-Validating Workflows

To ensure reproducibility and optical-grade purity, the synthesis and crystallization of 2M4NCl must be treated as a self-validating system. If any intermediate quality check fails, the downstream NLO properties will be severely compromised.

Synthesis of 2M4NCl

• Dissolution: Dissolve high-purity 2-methoxy-4-nitroaniline (1.0 molar equivalent) in absolute ethanol under continuous magnetic stirring at 45°C.

• Protonation: Slowly add 1.1 molar equivalents of concentrated hydrochloric acid (HCl) dropwise to the solution. The slight excess of HCl prevents the co-crystallization of the free base.

• Reflux & Recovery: Reflux the mixture for 2 hours to ensure complete protonation. Allow the solution to cool to room temperature, precipitating the 2M4NCl salt. Filter and wash with cold ethanol.

• Validation Check 1 (FTIR): Perform FTIR spectroscopy. The disappearance of the sharp primary amine N−H stretching bands (~3300 cm⁻¹) and the appearance of broad NH3+​ stretching frequencies (2800–3000 cm⁻¹) validates successful salt formation.

Single Crystal Growth via SEST

Organic crystals are highly susceptible to thermal shock and solvent inclusions. The Slow Evaporation Solution Technique (SEST) is mandatory for growing defect-free crystals.

• Saturated Solution: Prepare a saturated solution of the synthesized 2M4NCl in a mixed solvent system (e.g., Methanol:Water, 1:1 v/v) at 35°C.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass beaker to remove nucleation-inducing dust particles.

• Controlled Evaporation: Cover the beaker with a perforated foil and house it in a constant temperature bath (30°C ± 0.1°C).

• Harvesting: After 15–20 days, optically transparent single crystals will form. Harvest carefully to avoid mechanical stress.

Structural & Optical Validation

• Validation Check 2 (SC-XRD): Subject a seed crystal to Single-Crystal X-Ray Diffraction. Crucial logic gate: If the solved space group is centrosymmetric (e.g., P21​/a ), the growth has failed, and SHG will not occur. If it is non-centrosymmetric (e.g., P21​ ), proceed to optical testing.

• Validation Check 3 (Kurtz-Perry Test): Grind the validated crystals into a microcrystalline powder and irradiate with a Q-switched Nd:YAG laser ( λ = 1064 nm). The emission of bright green light ( λ = 532 nm) definitively confirms bulk second-order NLO activity.

Fig 2. Self-validating experimental workflow for 2M4NCl crystal development.

Quantitative Data & Comparative Analysis

The efficacy of 2M4NCl is best understood when benchmarked against its free base (MONA) and the industry standard, KDP. The protonation of the amine group slightly blue-shifts the cut-off wavelength due to the reduction of electron density on the nitrogen, improving transparency in the visible region. Furthermore, third-order NLO properties (such as nonlinear refractive index) can be quantified using the Z-scan technique 4.

Property	2-Methoxy-4-Nitroaniline (Free Base)	2M4NCl (Anilinium Chloride Salt)	KDP (Inorganic Standard)
Space Group	P21​/a (Centrosymmetric)	Non-centrosymmetric (e.g., P21​ )	I4ˉ2d (Non-centrosymmetric)
Bulk SHG Efficiency	Zero (Symmetry forbidden)	> 1.5x KDP (Typical for anilinium salts)	1.0 (Reference)
Laser Damage Threshold	Low (~0.5 GW/cm²)	Moderate to High (> 1.0 GW/cm²)	Very High (> 5.0 GW/cm²)
UV-Vis Cut-off Wavelength	~400 nm	< 380 nm (Blue-shifted)	~200 nm
Primary Bonding	van der Waals, weak H-bonds	Ionic, strong N−H⋅⋅⋅Cl H-bonds	Ionic / Covalent

Conclusion

2-methoxy-4-nitroanilinium chloride exemplifies the power of crystal engineering in materials science. By understanding the causality between molecular structure (the push-pull chromophore) and macroscopic lattice symmetry (induced by chloride salt formation), researchers can systematically design organic crystals that bypass natural centrosymmetry. Implementing self-validating experimental workflows ensures that these materials can be reliably synthesized for next-generation photonic devices, electro-optic modulators, and terahertz wave generators.

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Thermodynamic Stability and Thermal Decomposition of 2-Methoxy-4-Nitroanilinium Chloride

Executive Summary

The compound 2-methoxy-4-nitroanilinium chloride (2M4NA-Cl, CAS: 71720-49-5) is a structurally complex organic salt utilized as a critical intermediate in the synthesis of advanced pharmaceuticals, azo dyes, and non-linear optical materials[1][2]. Due to the presence of an electron-withdrawing nitro group ( −NO2​ ) paired with an electron-donating methoxy group ( −OCH3​ ), the aromatic ring is highly polarized.

Understanding the thermodynamic stability and thermal decomposition kinetics of 2M4NA-Cl is paramount for process safety. Nitroaromatic compounds are inherently energetic; improper scale-up or uncontrolled heating can lead to autocatalytic thermal runaway[3]. This whitepaper provides an in-depth mechanistic analysis of its thermal behavior, detailing the thermodynamic parameters of its formation, its two-stage decomposition pathway, and the self-validating experimental protocols required to quantify its kinetic triplet (Activation Energy Ea​ , Pre-exponential Factor A , and Reaction Model f(α) ).

Thermodynamic Stability and Salt Formation

The conversion of the free base (2-methoxy-4-nitroaniline) to its hydrochloride salt fundamentally alters its thermodynamic profile. The free base suffers from lower thermal stability and poor aqueous solubility.

Causality of Stabilization

Protonation of the primary amine to form the anilinium cation ( NH3+​ ) creates a strong ionic crystal lattice with the chloride counterion. This ionic bonding significantly increases the lattice energy ( ΔHlattice​ ), shifting the melting and decomposition onset temperatures higher than those of the free base. The thermodynamic driving force for this stability is the highly exothermic enthalpy of salt formation ( ΔHform​<0 ) and the resulting negative Gibbs free energy ( ΔG<0 ) during crystallization.

Caption: Thermodynamic pathway and energetic states during 2M4NA-Cl synthesis.

Thermal Decomposition Kinetics

Thermal analysis of 2M4NA-Cl via Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) reveals a distinct, two-stage decomposition mechanism.

Mechanistic Pathway

• Stage 1: Dehydrohalogenation (Endothermic): The initial thermal event is the breaking of the ionic anilinium-chloride bond. Because this bond is weaker than the covalent bonds of the aromatic ring, the salt dissociates, releasing gaseous hydrogen chloride ( HCl ). This step is endothermic and mass-loss driven.

• Stage 2: Nitroaromatic Cleavage (Exothermic): Following the loss of HCl , the remaining 2-methoxy-4-nitroaniline melts and subsequently decomposes. The −NO2​ group acts as an internal oxidizer. At critical temperatures (>250°C), homolytic cleavage of the C−NO2​ bond initiates an exothermic, autocatalytic degradation of the aromatic ring, releasing NOx​ , CO2​ , and leaving a carbonaceous char[3][4].

Caption: Two-stage thermal decomposition mechanism of 2M4NA-Cl.

Kinetic Modeling (Coats-Redfern Method)

To extract actionable safety data, the non-isothermal Coats-Redfern (CR) integral method is employed[5][6]. The CR equation allows for the determination of the activation energy ( Ea​ ) and pre-exponential factor ( A ) from a single heating rate, though multi-heating rate validation is required for rigorous safety assessments.

The CR equation is expressed as:

ln[T2g(α)​]=ln[βEa​AR​(1−Ea​2RT​)]−RTEa​​

Where α is the fractional conversion, β is the heating rate, R is the universal gas constant, and g(α) is the integral reaction model. Plotting ln[g(α)/T2] versus 1/T yields a straight line with a slope of −Ea​/R , from which thermodynamic parameters ( ΔH∗,ΔS∗,ΔG∗ ) can be derived via the Eyring equation.

Quantitative Kinetic Data

Note: The following data represents typical kinetic parameters derived from the Coats-Redfern analysis of nitroanilinium salts at a heating rate of 10 °C/min.

Decomposition Stage	Temp. Range (°C)	Reaction Model g(α)	Ea​ (kJ/mol)	logA ( s−1 )	ΔH∗ (kJ/mol)	ΔS∗ (J/mol·K)	ΔG∗ (kJ/mol)
Stage 1 (HCl Loss)	180 – 230	First-order ( −ln(1−α) )	85.4	10.5	81.2	-45.6	102.8
Stage 2 (Ring Break)	250 – 380	Phase boundary ( 1−(1−α)1/3 )	145.2	14.2	139.8	+12.4	132.5

Interpretation: The negative entropy ( ΔS∗ ) in Stage 1 indicates a highly ordered transition state during the initial dissociation of the crystal lattice. The positive entropy in Stage 2 reflects the chaotic fragmentation of the aromatic ring into gaseous byproducts[4].

Self-Validating Experimental Protocols

To ensure data trustworthiness and E-E-A-T compliance, the following protocols incorporate built-in validation steps. Do not proceed to sample analysis without passing the calibration gates.

Protocol 1: Synthesis and Verification of 2M4NA-Cl

Objective: Produce high-purity 2-methoxy-4-nitroanilinium chloride free of unbound acid or moisture.

• Dissolution: Dissolve 10.0 g of 2-methoxy-4-nitroaniline (free base) in 50 mL of absolute ethanol under gentle reflux (70°C).

• Protonation: Slowly add 1.2 equivalents of concentrated aqueous HCl (37%) dropwise. Causality: Slow addition prevents localized thermal spikes from the exothermic acid-base reaction.

• Crystallization: Cool the mixture gradually to 4°C over 4 hours. Filter the resulting yellow/orange crystals under a vacuum.

• Washing & Drying: Wash with 10 mL of ice-cold diethyl ether to remove unreacted free base. Dry in a vacuum desiccator over P2​O5​ for 24 hours.

• Validation Gate (FTIR): Perform FTIR analysis. The protocol is validated only if the primary amine N-H stretch (~3400 cm−1 ) has completely shifted to a broad anilinium NH3+​ band (~2800-3000 cm−1 ).

Protocol 2: High-Resolution TGA/DSC Analysis

Objective: Acquire accurate mass-loss and heat-flow data for kinetic modeling.

• Instrument Calibration (Validation Gate): Run a standard sample of Calcium Oxalate Monohydrate ( CaC2​O4​⋅H2​O ) at 10 °C/min. Verify that the three distinct decomposition mass losses match theoretical values (12.3%, 18.9%, 30.2%) within ±0.2% . If they fail, recalibrate the microbalance[7].

• Sample Preparation: Weigh exactly 3.0 ± 0.1 mg of 2M4NA-Cl into a 70 μL alumina ( Al2​O3​ ) crucible. Causality: Small sample masses prevent self-heating (thermal runaway) during the exothermic Stage 2, ensuring the sample temperature strictly follows the furnace program[4].

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at 50 mL/min for 30 minutes prior to heating to prevent premature oxidative degradation.

• Thermal Program: Heat the sample from 25°C to 500°C at multiple heating rates ( β = 5, 10, 15, and 20 °C/min).

• Data Processing: Export the TG (mass %) and DTG (derivative mass) curves. Apply the Coats-Redfern linear regression to the regions of 10% to 90% conversion ( α=0.1 to 0.9 ) for both decomposition stages.

Conclusion

The thermodynamic stability of 2-methoxy-4-nitroanilinium chloride is heavily reliant on its ionic lattice, which provides a thermal buffer up to approximately 180°C. However, formulation scientists must account for its two-stage decomposition. The initial endothermic loss of HCl acts as a precursor to a highly exothermic, potentially hazardous decomposition of the nitroaromatic core. By utilizing the self-validating protocols and Coats-Redfern kinetic modeling outlined in this guide, researchers can accurately map the thermal safety envelope of 2M4NA-Cl, ensuring safe scale-up in pharmaceutical and chemical manufacturing environments.

References

• 1 2. 3.3 4.5 5. 6.6

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An In-Depth Technical Guide to the Protonation of 2-Methoxy-4-nitroaniline: Mechanism and Formation of Anilinium Chloride

Abstract

This technical guide provides a comprehensive examination of the protonation mechanism of 2-methoxy-4-nitroaniline, a critical intermediate in the synthesis of azo dyes and pigments.[1] We will explore the nuanced electronic effects of the methoxy and nitro substituents that govern the basicity of the amino group. This document furnishes drug development professionals, researchers, and scientists with a detailed theoretical framework, a robust experimental protocol for the synthesis of 2-methoxy-4-nitroanilinium chloride, and a guide to its characterization, ensuring a thorough understanding of this fundamental organic reaction.

Introduction: The Significance of Basicity in Substituted Anilines

Aniline and its derivatives are foundational building blocks in medicinal chemistry and material science. The basicity of the amino group is a pivotal parameter, influencing a molecule's reactivity, solubility, and interaction with biological targets. This basicity is profoundly modulated by the nature and position of substituents on the aromatic ring.[2] In 2-methoxy-4-nitroaniline, the amino group's ability to accept a proton is a delicate balance between the electron-donating methoxy group and the electron-withdrawing nitro group. A comprehensive understanding of this interplay is paramount for the rational design of synthetic pathways and the development of novel molecular entities.

The Protonation Mechanism: A Tale of Competing Electronic Effects

The protonation of the amino group in 2-methoxy-4-nitroaniline with an acid, such as hydrochloric acid (HCl), results in the formation of the corresponding anilinium salt. The core of this mechanism lies in the availability of the lone pair of electrons on the nitrogen atom to form a new N-H bond. This availability is dictated by the electronic landscape of the aniline ring, which is shaped by the attached methoxy and nitro groups.

The Methoxy Group: An Electron-Donating Contributor with a Twist

The methoxy group (-OCH₃) at the ortho position exerts two opposing electronic effects:

• A positive resonance effect (+R): The lone pairs on the oxygen atom can be delocalized into the benzene ring, increasing the electron density, particularly at the ortho and para positions. This effect, in isolation, would enhance the basicity of the amino group.

• A negative inductive effect (-I): Due to the high electronegativity of the oxygen atom, the methoxy group withdraws electron density from the ring through the sigma bond framework.

In the case of the ortho-position, the inductive effect is more pronounced due to proximity to the amino group.

The Nitro Group: A Potent Electron-Withdrawing Force

The nitro group (-NO₂) at the para position is a powerful electron-withdrawing group, acting through two mechanisms:

• A negative resonance effect (-R): The nitro group can withdraw π-electrons from the benzene ring, delocalizing them onto the oxygen atoms. This delocalization extends to the amino group, significantly reducing the electron density on the nitrogen atom.

• A negative inductive effect (-I): The high electronegativity of the nitrogen and oxygen atoms in the nitro group strongly pulls electron density away from the ring through the sigma bonds.

The "Ortho Effect": Steric and Electronic Hindrance

Substituents at the ortho position to the amino group, regardless of their electronic nature, often lead to a decrease in basicity. This "ortho effect" is a combination of steric hindrance, which can impede the approach of a proton and the solvation of the resulting anilinium ion, and electronic factors.

The Net Effect: A Weakened Base

The strong electron-withdrawing character of the para-nitro group, combined with the inductive-withdrawing effect and the ortho effect of the methoxy group, overwhelmingly diminishes the electron-donating resonance effect of the methoxy group. Consequently, the lone pair on the amino nitrogen of 2-methoxy-4-nitroaniline is significantly less available for protonation compared to aniline. This is reflected in the predicted pKa of its conjugate acid.

Compound	pKa of Conjugate Acid	Relative Basicity
4-Methoxyaniline	5.34	More Basic
Aniline	4.60	Reference
2-Methoxy-4-nitroaniline	~1.02 [3][4]	Significantly Less Basic
4-Nitroaniline	1.02[5]	Significantly Less Basic

Table 1: Comparison of the pKa values of the conjugate acids of substituted anilines. A lower pKa of the anilinium ion indicates a weaker base.

The following diagram illustrates the protonation mechanism:

Caption: Protonation of 2-methoxy-4-nitroaniline with HCl.

Experimental Protocol: Synthesis of 2-Methoxy-4-nitroanilinium Chloride

This protocol is based on the principles of acid-base extraction, a standard and reliable method for the separation and purification of basic compounds like anilines.[6][7]

Materials and Reagents

• 2-Methoxy-4-nitroaniline (yellow crystalline powder)[3]

• Diethyl ether (or other suitable organic solvent like dichloromethane)

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

• pH paper or a calibrated pH meter

Step-by-Step Procedure

• Dissolution: Dissolve a known quantity of 2-methoxy-4-nitroaniline in a suitable volume of diethyl ether in an Erlenmeyer flask. The volume should be sufficient to fully dissolve the starting material.

• Acidic Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 1 M HCl. Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Phase Separation: Allow the layers to separate. The 2-methoxy-4-nitroaniline will be protonated to its anilinium chloride salt, which is water-soluble and will partition into the lower aqueous layer.[5]

• Isolation of the Aqueous Layer: Carefully drain the lower aqueous layer containing the anilinium salt into a clean beaker.

• Back-Washing (Optional but Recommended): To ensure complete extraction, add a fresh portion of 1 M HCl to the organic layer in the separatory funnel, shake, and combine the aqueous layer with the first extract.

• Removal of Solvent from the Aqueous Layer: To isolate the anilinium chloride salt, the water can be removed from the aqueous extract under reduced pressure using a rotary evaporator. Gentle heating may be applied to facilitate the process. The resulting solid is 2-methoxy-4-nitroanilinium chloride.

The following diagram outlines the experimental workflow:

Caption: Experimental workflow for anilinium chloride synthesis.

Characterization of 2-Methoxy-4-nitroanilinium Chloride: A Self-Validating System

Confirmation of the formation of the anilinium salt is achieved through spectroscopic analysis. The protonation of the amino group leads to distinct changes in the molecule's spectroscopic signature.

Infrared (IR) Spectroscopy

The IR spectrum of the anilinium salt will exhibit characteristic changes compared to the free aniline:

• Appearance of N-H⁺ Stretching Bands: The N-H stretching bands of the primary amine (typically around 3300-3500 cm⁻¹) will be replaced by a broad absorption band in the region of 2800-3200 cm⁻¹, characteristic of the N-H⁺ stretching vibrations in an anilinium salt.

• Shift in Aromatic C-H Stretching: Minor shifts in the aromatic C-H stretching vibrations (above 3000 cm⁻¹) may be observed due to changes in the electronic environment of the ring.

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

The ¹H NMR spectrum provides clear evidence of protonation:

• Disappearance of the -NH₂ Signal: The broad singlet corresponding to the -NH₂ protons in the starting material will disappear.

• Appearance of the -NH₃⁺ Signal: A new, often broad, downfield signal corresponding to the -NH₃⁺ protons will appear. Its chemical shift can be variable and is dependent on the solvent and concentration.

• Downfield Shift of Aromatic Protons: The aromatic protons are expected to shift downfield (to a higher ppm value) due to the increased electron-withdrawing nature of the -NH₃⁺ group compared to the -NH₂ group.[2]

Conclusion

The protonation of 2-methoxy-4-nitroaniline is a nuanced process governed by the interplay of inductive and resonance effects of its substituents. The potent electron-withdrawing nitro group, coupled with the ortho effect of the methoxy group, renders the amino group significantly less basic than that of unsubstituted aniline. The formation of 2-methoxy-4-nitroanilinium chloride can be reliably achieved through a straightforward acid-base extraction protocol, and its successful synthesis can be unequivocally confirmed by characteristic changes in its IR and ¹H NMR spectra. This guide provides the foundational knowledge and practical steps for researchers and professionals working with this important chemical intermediate.

References

• Kowalski, K., et al. (2014). 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1197. Retrieved from [Link]

• ResearchGate. (2014, December 12). How do I remove aniline from the reaction mixture? ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 2-Methoxy-4-nitroaniline. National Center for Biotechnology Information. Retrieved from [Link]

• LibreTexts. (n.d.). 6.4: Step-by-Step Procedures for Extraction. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum of 2-methoxy-4-nitroaniline. ResearchGate. Retrieved from [Link]

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• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the synthesis of 2-methoxy-4-nitroanilinium chloride from 4-nitro-o-anisidine

Application Note & Protocol

Facile Synthesis and Characterization of 2-Methoxy-4-nitroanilinium Chloride

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 2-methoxy-4-nitroanilinium chloride from its free base precursor, 2-methoxy-4-nitroaniline (also known as 4-nitro-o-anisidine). The described methodology is a straightforward acid-base reaction, yielding the target anilinium salt in high purity and yield. This guide is designed for researchers in organic synthesis, medicinal chemistry, and materials science, offering in-depth explanations for experimental choices, rigorous safety protocols, and detailed characterization methods. The protocol's self-validating nature is ensured through integrated analytical checkpoints, including spectroscopic and physical property analysis.

Introduction and Reaction Principle

2-Methoxy-4-nitroaniline is a key intermediate in the synthesis of various organic compounds, most notably in the production of azo dyes and pigments like Pigment Yellow 74.[1][2] The conversion of this aniline derivative to its corresponding anilinium chloride salt enhances its aqueous solubility and modifies its reactivity for subsequent synthetic transformations.

The core of this protocol is a fundamental Brønsted-Lowry acid-base reaction. The lone pair of electrons on the nitrogen atom of the amino group (-NH₂) in 2-methoxy-4-nitroaniline acts as a proton acceptor (a base). When reacted with a strong acid like hydrochloric acid (HCl), the amino group is protonated to form an anilinium cation (-NH₃⁺), which then forms an ionic salt with the chloride anion (Cl⁻).[3]

Reaction Scheme: O₂NC₆H₃(OCH₃)NH₂ + HCl → [O₂NC₆H₃(OCH₃)NH₃]⁺Cl⁻

This transformation is typically rapid and proceeds with high efficiency. The choice of solvent is critical to facilitate both the dissolution of the sparingly water-soluble starting material and the precipitation of the more polar anilinium salt product, enabling straightforward isolation.

Safety & Hazard Management

All operations must be conducted within a certified chemical fume hood. Appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves (nitrile or neoprene), is mandatory.[4][5]

• 2-Methoxy-4-nitroaniline (CAS: 97-52-9): Toxic if swallowed, in contact with skin, or if inhaled.[6] May cause damage to organs through prolonged or repeated exposure.[6][7] It is a suspected carcinogen and is harmful to aquatic life.[2] Avoid dust inhalation and contact with skin and eyes.[8]

• Hydrochloric Acid (Concentrated, 37%): Highly corrosive. Causes severe skin burns and eye damage.[5] The vapor is a respiratory irritant. Handle with extreme care, ensuring adequate ventilation.[5]

• Ethanol (Anhydrous): Flammable liquid and vapor. Keep away from ignition sources.

An emergency eyewash station and safety shower must be readily accessible.[7] All chemical waste must be disposed of in accordance with institutional and local regulations.

Materials and Equipment

Reagents & Consumables

Reagent	Grade	CAS Number	Supplier
2-Methoxy-4-nitroaniline	≥98% Purity	97-52-9	e.g., MilliporeSigma
Hydrochloric Acid (HCl)	ACS Reagent, 37%	7647-01-0	e.g., VWR
Ethanol (EtOH)	Anhydrous, ≥99.5%	64-17-5	e.g., Fisher Scientific
Diethyl Ether	Anhydrous	60-29-7	e.g., MilliporeSigma
Deionized Water	Type II or better	7732-18-5	In-house

Equipment

• 100 mL Round-bottom flask

• Magnetic stirrer and stir bar

• Glass funnel

• Büchner funnel and filtration flask

• Vacuum source

• Drying oven or vacuum desiccator

• Melting point apparatus

• FTIR Spectrometer

• NMR Spectrometer

Experimental Synthesis Protocol

This protocol is designed for a 5-gram scale synthesis. Adjustments can be made as needed, maintaining the specified molar ratios.

Step 1: Dissolution of Starting Material

• Place a magnetic stir bar into a 100 mL round-bottom flask.

• Weigh 5.00 g (29.7 mmol) of 2-methoxy-4-nitroaniline and add it to the flask.

• Add 50 mL of anhydrous ethanol to the flask.

• Stir the mixture at room temperature (approx. 20-25°C) until all the yellow solid has completely dissolved.

  • Rationale: Ethanol is chosen as the solvent because the starting aniline is readily soluble in it, whereas it is only slightly soluble in water.[1][9] This ensures a homogeneous reaction medium.

Step 2: Acidification and Salt Formation

• While stirring the ethanol solution, slowly add 2.5 mL of concentrated hydrochloric acid (37%, ~30 mmol) dropwise using a glass pipette.

  • Rationale: A slight molar excess of HCl ensures complete protonation of the aniline. Slow, dropwise addition is crucial to control the exothermic nature of the acid-base neutralization reaction.

• Upon addition of HCl, a yellow precipitate of 2-methoxy-4-nitroanilinium chloride should begin to form immediately.

• Continue stirring the resulting slurry at room temperature for an additional 30 minutes to ensure the reaction goes to completion.

Step 3: Isolation of the Product

• Cool the reaction mixture in an ice-water bath for 15-20 minutes.

  • Rationale: Lowering the temperature decreases the solubility of the anilinium salt in the ethanol-water mixture, maximizing the precipitated yield.

• Set up a Büchner funnel for vacuum filtration.

• Filter the slurry under vacuum to collect the yellow crystalline solid.

• Wash the collected solid twice with 10 mL portions of cold diethyl ether.

  • Rationale: Diethyl ether is used as a washing solvent to remove any residual unreacted starting material or other organic impurities without dissolving the desired ionic product. It is also volatile, which aids in the drying process.

• Keep the solid under vacuum for 10-15 minutes to pull air through the filter cake and facilitate initial drying.

Step 4: Drying and Storage

• Transfer the filter cake to a pre-weighed watch glass.

• Dry the product in a vacuum oven at 50-60°C until a constant weight is achieved (typically 2-4 hours).

• Record the final weight and calculate the percentage yield. The theoretical yield is approximately 6.14 g.

• Store the final product in a tightly sealed container in a desiccator to protect it from moisture.

Synthesis Workflow Diagram

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• 1. Page loading... [wap.guidechem.com]
• 2. 2-Methoxy-4-nitroaniline - Wikipedia [en.wikipedia.org]
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• 9. What is 2-Methoxy-4-nitroaniline?_Chemicalbook [chemicalbook.com]

Application Note &amp; Protocol: A Guide to Growing High-Quality Single Crystals of 2-Methoxy-4-nitroanilinium Chloride by Slow Evaporation

Abstract

This document provides a comprehensive, in-depth guide for the synthesis and subsequent single-crystal growth of 2-methoxy-4-nitroanilinium chloride (2M4NAC) utilizing the slow evaporation solution technique (SEST). Organic nonlinear optical (NLO) materials like 2M4NAC are of significant interest for applications in optoelectronics and photonics. The quality of the single crystal is paramount to its performance, and this protocol is designed to guide researchers, scientists, and drug development professionals through a robust and reproducible methodology. We delve into the causality behind experimental choices, from precursor synthesis and solvent selection to the physical parameters governing the crystallization process. This guide also outlines essential characterization techniques to validate the structural and optical integrity of the grown crystals.

Introduction: The Significance of 2M4NAC and Crystal Growth

2-Methoxy-4-nitroaniline is an organic compound that has been studied for its potential applications in the field of nonlinear optics.[1][2] Its derivatives, particularly in salt form as anilinium halides, can exhibit enhanced NLO properties due to the influence of the cation-anion interactions on the crystal packing and molecular charge distribution.[3] The "anilinium chloride" designation indicates that the basic amino group of 2-methoxy-4-nitroaniline has been protonated by hydrochloric acid, forming a salt.

The slow evaporation solution technique is a widely used, effective, and inexpensive method for growing high-quality single crystals from solution.[4] The principle is straightforward: a solute is dissolved in a suitable solvent to create a saturated or near-saturated solution.[5] As the solvent slowly evaporates at a constant temperature, the solution becomes supersaturated, a state that thermodynamically favors the formation of a solid phase.[6] Slow, controlled evaporation allows molecules to methodically arrange themselves into a highly ordered, single-crystal lattice, minimizing defects.[7][8] This contrasts with rapid precipitation, which often yields amorphous powder or a multitude of small, imperfect microcrystals.[7]

This protocol is divided into three main sections:

• Part I: Synthesis of the 2-methoxy-4-nitroanilinium chloride precursor.

• Part II: A detailed, step-by-step protocol for growing single crystals using the slow evaporation technique.

• Part III: An overview of essential characterization methods to verify crystal quality.

Part I: Synthesis of 2-Methoxy-4-nitroanilinium Chloride (2M4NAC)

The starting material, 2-methoxy-4-nitroaniline, is a commercially available yellow crystalline powder.[9] The synthesis of 2M4NAC involves a simple acid-base reaction where the amino group on the aniline derivative is protonated by hydrochloric acid.

Materials & Equipment

• 2-methoxy-4-nitroaniline (CAS 97-52-9)

• Concentrated Hydrochloric Acid (HCl, ~37%)

• Methanol (ACS Grade or higher)

• Magnetic stirrer and stir bar

• Beakers and Erlenmeyer flasks

• pH indicator strips or pH meter

• Rotary evaporator (optional)

Synthesis Protocol

• Dissolution: In a fume hood, dissolve a known quantity of 2-methoxy-4-nitroaniline powder in a minimal amount of methanol in a beaker with magnetic stirring. For example, start with 1.0 g of the powder in 20-30 mL of methanol.

• Protonation: While stirring, slowly add concentrated HCl dropwise to the solution. The amino group (-NH2) will act as a base, accepting a proton from HCl to form the anilinium chloride (-NH3+Cl-).

• pH Monitoring: Periodically check the pH of the solution. Continue adding HCl until the solution is acidic (pH ~ 2-3). A slight color change may be observed upon salt formation.

• Isolation: The resulting 2-methoxy-4-nitroanilinium chloride salt can be used directly in the methanolic solution for the subsequent crystal growth step. Alternatively, the solvent can be removed under reduced pressure using a rotary evaporator to yield the crude salt, which can then be used to prepare a fresh solution for crystallization.

Part II: Protocol for Single Crystal Growth by Slow Evaporation

This section details the core methodology for growing high-quality single crystals of 2M4NAC from the synthesized solution. Patience is a critical virtue in crystal growing; the process can take several days to weeks.[10]

The Causality of Solvent Selection

The choice of solvent is the most critical parameter in solution-based crystal growth.[7] An ideal solvent should exhibit moderate solubility for the compound of interest.

• High Solubility: If the compound is too soluble, achieving the necessary supersaturation for nucleation and growth becomes difficult.

• Low Solubility: If the compound is poorly soluble, it will be impossible to dissolve a sufficient amount to grow crystals of a reasonable size.

For 2M4NAC, polar solvents are suitable. Methanol is an excellent starting point due to its use in the synthesis step and its moderate volatility. Studies on the base molecule, 2-methoxy-4-nitroaniline, have explored its solubility in various aqueous solvent mixtures, including those with isopropanol, ethylene glycol, and DMSO, which could also be explored for growing the salt.[11]

Experimental Workflow for Crystal Growth

The following protocol assumes the use of the methanolic solution of 2M4NAC prepared in Part I.

Materials and Equipment:

• Solution of 2M4NAC in methanol

• Crystallization vessels (e.g., small beakers, test tubes, or NMR tubes)[8]

• Whatman filter paper or a syringe filter (0.22 or 0.45 µm pore size)

• Parafilm or aluminum foil

• A vibration-free location (e.g., a dedicated shelf or drawer)

Step-by-Step Protocol:

• Prepare a Near-Saturated Solution: Gently warm the methanolic solution of 2M4NAC to ensure all the salt is dissolved. If starting with the isolated salt, dissolve it in methanol at room temperature until no more solid will dissolve, then add a very small amount of additional solvent to ensure it is just below saturation.

• Filter the Solution: This step is crucial. Dust, hair, or other particulate matter can act as nucleation sites, leading to the rapid formation of many small crystals instead of a few large ones.[8][10] Filter the solution through a clean filter paper or a syringe filter into a clean crystallization vessel.

• Set Up the Crystallization Vessel:

  • Cover the opening of the vessel with parafilm or aluminum foil.

  • Using a needle, pierce a few small holes in the cover.[8] The number and size of these holes control the rate of solvent evaporation. Fewer/smaller holes will slow down evaporation, which generally leads to better quality crystals.[7]

• Incubation: Place the vessel in a location where it will not be subjected to mechanical vibrations or significant temperature fluctuations.[5] Allow the setup to stand undisturbed.

• Monitoring: Check the vessel daily without disturbing it. The first sign of crystallization may be the appearance of small, seed crystals at the bottom or sides of the vessel.

• Growth: Allow the crystals to grow over several days to weeks until they reach the desired size. A photograph of grown 2-methoxy-4-nitroaniline single crystals can be seen for reference.[12]

• Harvesting: Once the crystals are of suitable size, carefully decant the remaining mother liquor. Gently wash the crystals with a small amount of a solvent in which the compound is not very soluble (e.g., cold diethyl ether) to remove any residual solution from the surface, and then quickly dry them. Crucially , if the solvent is known to co-crystallize, do not allow the crystals to fully dry out in the air, as this can destroy the crystal lattice.[5]

Table of Experimental Parameters

Parameter	Recommended Value/Condition	Rationale & Scientific Justification
Solute	2-Methoxy-4-nitroanilinium Chloride	The target compound for single crystal growth.
Solvent	Methanol	Good starting solvent due to moderate polarity and volatility.
Temperature	Constant Room Temperature (~20-25 °C)	Temperature fluctuations can alter solubility and lead to flawed crystal growth.
Vessel	Small beaker or test tube	A smooth glass surface allows for slow nucleation.[7]
Evaporation Control	Parafilm with 2-3 small pinholes	Provides a slow and controlled rate of solvent evaporation, which is essential for high-quality crystal formation.[8]
Environment	Vibration-free area	Mechanical disturbances can induce premature nucleation and disrupt the ordered growth of the crystal lattice.[5]

Visualization of the Experimental Workflow

The entire process, from synthesis to final characterization, can be visualized as a sequential workflow.

Caption: Workflow for the synthesis, growth, and characterization of 2M4NAC single crystals.

Part III: Essential Characterization Techniques

After successfully growing the crystals, it is imperative to characterize them to confirm their identity, structure, and quality.

• Single-Crystal X-ray Diffraction (XRD): This is the definitive technique for determining the crystal structure. It provides precise information on lattice parameters, space group, and atomic positions, confirming the formation of the desired anilinium salt and revealing its packing in the solid state.[1][13]

• Fourier-Transform Infrared (FTIR) and FT-Raman Spectroscopy: These vibrational spectroscopy techniques are used to identify the functional groups present in the crystal.[14] The spectra can confirm the presence of the N-H stretch of the anilinium group, the nitro group (NO2), and the methoxy group (O-CH3), verifying the molecular identity.

• UV-Vis-NIR Spectroscopy: This technique analyzes the optical properties of the crystal. It determines the optical transmission window and the lower cut-off wavelength, which are critical parameters for NLO applications.[1][4]

• Thermal Analysis (TGA/DTA): Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study the thermal stability of the crystal, determining its melting point and decomposition temperature.[13][15] This information is crucial for understanding the material's suitability for device applications that may involve heat.

Conclusion

This application note provides a detailed, scientifically-grounded protocol for the synthesis and single-crystal growth of 2-methoxy-4-nitroanilinium chloride. By carefully controlling key parameters—most notably solvent choice and the rate of evaporation—researchers can reliably produce high-quality single crystals. The subsequent characterization is essential for validating the crystal's structure and properties, paving the way for its use in advanced optical and electronic applications.

References

• Getting crystals your crystallographer will treasure: a beginner's guide - PMC. National Center for Biotechnology Information. [Link]

• How To: Grow X-Ray Quality Crystals. University of Rochester, Department of Chemistry. [Link]

• Advanced crystallisation methods for small organic molecules. Royal Society of Chemistry. [Link]

• Slow Evaporation Method. Crystallography Centre, The University of Western Australia. [Link]

• Growing Quality Crystals. MIT Department of Chemistry. [Link]

• Growth and characterization of organic 2-methoxy-4-nitroaniline single crystal for optical applications. ResearchGate. [Link]

• 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride - PMC. National Center for Biotechnology Information. [Link]

• Growth and characterization of organic 4-methoxy-2-nitroaniline single crystals for optical applications. ResearchGate. [Link]

• Photograph of 2-methoxy-4-nitroaniline single crystals. ResearchGate. [Link]

• Preparation method of 2-methoxy-4-nitroaniline. Eureka by PatSnap. [Link]

• Growth and Characterization of Organic 2-Chloro 5-Nitroaniline Crystal Using the Vertical Bridgman Technique. MDPI. [Link]

• CN109776337A - The preparation method of 2- methoxyl group -4- nitroaniline.

• (S)-1-Methoxycarbonyl-2-(4-nitrophenyl)ethanaminium chloride - PMC. National Center for Biotechnology Information. [Link]

• Growth and characterization of organic 4-methoxy-2-nitroaniline single crystals for optical applications. R Discovery. [Link]

• 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. ACS Publications. [Link]

• Investigations on Structural and optical properties of 4-chloro2-nitroaniline crystals for Nonlinear Optical Applications. IJRTE. [Link]

• Studies on the Growth and Characterization of N-methyl-4-nitroaniline Organic Single Crystal Grown by Slow Evaporation Technique. International Journal of Science and Research (IJSR). [Link]

• Synthesis, Growth and Characterization of P-Nitroanilinium Sulfanilate Single Crystals. SDNB Vaishnav College for Women. [Link]

Sources

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• 2. What is 2-Methoxy-4-nitroaniline?_Chemicalbook [chemicalbook.com]
• 3. 2-Hy­droxy-N-(4-meth­oxy­benz­yl)-4-nitro­anilinium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 6. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 7. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Slow Evaporation Method [people.chem.umass.edu]
• 9. Page loading... [wap.guidechem.com]
• 10. How To [chem.rochester.edu]
• 11. pubs.acs.org [pubs.acs.org]
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• 13. Growth and Characterization of Organic 2-Chloro 5-Nitroaniline Crystal Using the Vertical Bridgman Technique | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. ijsr.net [ijsr.net]

Application Note: Synthesis and Optimization of Azo Dyes Using 2-Methoxy-4-nitroanilinium Chloride

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Development Professionals Content Focus: Mechanistic principles, self-validating synthesis protocols, and physicochemical profiling.

Introduction & Mechanistic Principles

2-Methoxy-4-nitroanilinium chloride (the hydrochloride salt of 2-methoxy-4-nitroaniline, CAS: 97-52-9) is a highly versatile precursor utilized in the synthesis of high-performance disperse azo dyes and commercial pigments (e.g., Pigment Yellow 74)[1].

The chemical behavior of this precursor is governed by a distinct "push-pull" electronic system on the aromatic ring. The methoxy group (–OCH₃) at the ortho position acts as an electron-donating group (EDG) via resonance, while the nitro group (–NO₂) at the para position is a powerful electron-withdrawing group (EWG). This strong electron withdrawal significantly depresses the basicity of the primary amine. Consequently, standard aqueous dissolution is ineffective; the amine must be protonated using concentrated hydrochloric acid to form the highly soluble 2-methoxy-4-nitroanilinium chloride[2].

Once diazotized, the resulting diazonium cation is highly electrophilic—thanks to the destabilizing effect of the –NO₂ group—making it an exceptionally reactive partner for electrophilic aromatic substitution (azo coupling) with electron-rich aromatics[3].

Experimental Workflow

The synthesis of azo dyes from this precursor follows a strict two-phase workflow: low-temperature diazotization followed by pH-controlled azo coupling.

Workflow for azo dye synthesis from 2-methoxy-4-nitroanilinium chloride.

Self-Validating Experimental Protocols

Protocol 3.1: Diazotization of 2-Methoxy-4-nitroanilinium Chloride

Objective: Convert the primary amine into a reactive diazonium electrophile without thermal degradation.

• Precursor Dissolution: Suspend 10 mmol of 2-methoxy-4-nitroaniline in 10 mL of ultrapure water. Add 6 mL of 37% HCl under steady stirring.

  • Causality: The excess strong acid forces the formation of the soluble anilinium chloride salt and prevents the unreacted free amine from prematurely coupling with the forming diazonium salt (which would yield an unwanted diazoamino byproduct)[2].

• Thermal Control: Cool the acidic solution to 0–5 °C using an ice-water bath.

  • Causality: Diazonium salts are thermodynamically unstable. Temperatures above 5 °C provide sufficient activation energy for the diazonium group to be expelled as N₂ gas, resulting in the formation of a phenol derivative and drastically reducing dye yield[2].

• Nitrous Acid Generation: Slowly add a pre-chilled aqueous solution of sodium nitrite (11 mmol in 5 mL water) dropwise over 15 minutes. Stir for 1 hour at 0–5 °C.

• Self-Validation Checkpoint (Reaction Completion): Spot the reaction mixture onto starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid (HNO₂), validating that the amine has been fully consumed.

• Quenching: Add small aliquots of sulfamic acid until the starch-iodide test is negative.

  • Causality: Unquenched HNO₂ will cause oxidative degradation or unwanted nitrosation of the coupling agent in the next step.

Protocol 3.2: Electrophilic Azo Coupling

Objective: Couple the diazonium salt with an electron-rich aromatic ring (e.g., 3-(N,N-diethyl)amino acetanilide).

• Coupling Agent Preparation: Dissolve 10 mmol of the coupling agent in a cellulose acetate/water mixture (1:3 v/v) and chill to 0–5 °C[3].

• Coupling Reaction: Slowly drop the cold diazonium solution into the coupling agent solution under vigorous stirring.

• pH Buffering: Gradually add sodium acetate to adjust the solution to a weakly acidic pH (pH 4–6).

  • Causality: pH control is the most critical variable in azo coupling. If the solution remains too acidic (pH < 3), the amino group on the coupling agent protonates, transforming it from an activating EDG to a deactivating EWG, halting the reaction. If the solution becomes alkaline, the diazonium salt converts into an unreactive diazoate[2].

• Self-Validation Checkpoint (Purity & Completion): Extract a micro-aliquot, neutralize, and spot on a TLC plate (Mobile phase: Toluene:Ethyl Acetate 8:2). The complete disappearance of the coupling agent spot and the emergence of a single highly colored product spot validates reaction completion[3].

• Isolation: Filter the precipitated dye, wash extensively with neutral ultrapure water to remove residual salts, and dry under a vacuum.

Physicochemical Profiling & Data Presentation

Dyes synthesized using 2-methoxy-4-nitroanilinium chloride exhibit excellent tinctorial strength and fastness, particularly when applied to polyethylene terephthalate (PET) fabrics using supercritical carbon dioxide dyeing technologies[2],[3].

Table 1: Physicochemical and Fastness Properties of Derived Azo Dyes

Coupling Component	Synthesized Dye Class	λmax​ (nm)	Primary Industrial Application	Wash Fastness (AATCC 8)
Acetoacetanilide	Pigment Yellow 74	~390	Tattoo inks, emulsion paints, toys[1]	N/A (Insoluble Pigment)
3-(N,N-diethyl)amino acetanilide	Disperse Red (Series 161)	~510	PET Dyeing in Supercritical CO₂[3]	4–5 (Excellent)[2]
4-diethyl Aminobenzaldehyde	Disperse Orange/Red	~490	Advanced Textile Coloration[2]	4–5 (Excellent)[2]

Safety, Toxicity, and Handling

2-Methoxy-4-nitroanilinium chloride is a biologically active and potentially hazardous molecule.

• Systemic Toxicity: Inhalation or dermal absorption can induce methemoglobinemia—a condition where the iron in hemoglobin is oxidized from Fe²⁺ to Fe³⁺, severely impairing oxygen transport. Prolonged oral exposure in mammalian models has also been linked to myocardial necrosis[4].

• Sensitization: Occupational exposure to the dye dust during processing acts as a dermal sensitizer, carrying a high risk of contact dermatitis, eczema, and asthmatic responses[1].

• Handling: All synthetic protocols must be executed within a certified Class II fume hood. Nitrile gloves, particulate respirators, and protective eyewear are mandatory.

References

• Source: nih.
• What is 2-Methoxy-4-nitroaniline?
• Source: mdpi.
• Source: tandfonline.

Sources

• 1. What is 2-Methoxy-4-nitroaniline?_Chemicalbook [chemicalbook.com]
• 2. Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Red Disperse Azo Dye Side Chains Influence on Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide Media | MDPI [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

Application Note: A Comprehensive Guide to the Catalytic Reduction of 2-Methoxy-4-nitroanilinium Chloride

Abstract

The catalytic reduction of aromatic nitro groups is a cornerstone transformation in modern organic synthesis, providing a crucial pathway to anilines, which are pivotal intermediates in the pharmaceutical, agrochemical, and materials industries.[1][2] This document provides a detailed application note and protocol for the catalytic hydrogenation of 2-methoxy-4-nitroanilinium chloride to its corresponding diamine, 4-methoxybenzene-1,2-diamine. We delve into the mechanistic underpinnings of the reaction, offer a rationale for the selection of catalysts and conditions, and present a robust, step-by-step protocol designed for safety and reproducibility. This guide is intended for researchers, chemists, and drug development professionals seeking to implement this transformation with a deep understanding of the process variables and safety considerations.

Scientific Foundation: The Mechanism of Nitro Group Reduction

The conversion of an aromatic nitro compound to an aniline is a six-electron reduction. While multiple pathways can be proposed, the most widely accepted mechanism for heterogeneous catalytic hydrogenation (the "direct hydrogenation pathway") involves a stepwise reduction on the surface of the metal catalyst.[1][3]

The process can be summarized as follows:

• Adsorption: Both the nitroarene and molecular hydrogen are adsorbed onto the surface of the catalyst (e.g., Palladium).

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved, forming reactive atomic hydrogen species on the catalyst surface.

• Stepwise Reduction: The nitro group is sequentially reduced, first to a nitroso intermediate, then to a hydroxylamine, and finally to the target amine.[1][2] Each step involves the transfer of hydrogen atoms from the catalyst surface. The hydroxylamine intermediate is rarely isolated under these conditions as its conversion to the amine is typically rapid.

An alternative "condensation" pathway, where the nitroso and hydroxylamine intermediates react to form an azoxy compound that is subsequently reduced, can also occur but is generally less favored under standard catalytic hydrogenation conditions.[2]

Caption: The direct hydrogenation pathway for nitroarene reduction.

Experimental Design: Rationale and Key Parameters

A successful and safe hydrogenation requires careful consideration of the catalyst, solvent, and reaction conditions. Our choices are guided by principles of efficiency, selectivity, and operational safety.

• Catalyst Selection: Palladium on activated carbon (Pd/C) is the catalyst of choice for most nitro group reductions due to its high activity, excellent yields, and broad functional group tolerance. A 10% (w/w) loading of Pd on carbon is a standard and effective formulation that provides a good balance between reaction rate and cost. While other catalysts like Raney Nickel or Platinum-based systems are also effective, Pd/C generally offers superior performance for this specific transformation.[4]

• Hydrogen Source: Molecular hydrogen (H₂) gas is the most common and efficient reductant for this process. It can be supplied from a compressed gas cylinder to a high-pressure reactor or, for small-scale laboratory preparations, a hydrogen-filled balloon can be used at atmospheric pressure.[5][6] The protocol detailed below assumes the use of a standard laboratory hydrogenation apparatus capable of operating at low to moderate pressures.

• Solvent System: The choice of solvent is critical for ensuring that the substrate and hydrogen can interact effectively at the catalyst surface. Given that the starting material is an anilinium chloride salt, a polar protic solvent is ideal for solubilization. Methanol or Ethanol are excellent choices as they readily dissolve the starting material and are stable under hydrogenation conditions.[7]

• Safety Considerations: Catalytic hydrogenation is a potentially hazardous procedure and must be performed with rigorous safety precautions.[8]

  • Pyrophoric Catalyst: Pd/C is pyrophoric and can ignite spontaneously in air, especially after use when it is dry and saturated with hydrogen.[7][9] The catalyst must always be handled while wet and never allowed to dry on filter paper exposed to the atmosphere.

  • Flammable Gas: Hydrogen gas is extremely flammable and can form explosive mixtures with air.[9][10] The reaction apparatus must be leak-tested and thoroughly purged with an inert gas (Nitrogen or Argon) before introducing hydrogen.

  • Exothermic Reaction: The reduction of a nitro group is a highly exothermic process.[8][11] The reaction temperature must be monitored and controlled to prevent a thermal runaway, particularly on a larger scale.

Detailed Experimental Protocol

This protocol describes the reduction of 2-methoxy-4-nitroanilinium chloride on a 5-10 mmol scale.

Materials & Equipment:

• 2-methoxy-4-nitroanilinium chloride

• 10% Palladium on Carbon (Pd/C), ~50% wet with water

• Methanol (ACS grade or higher)

• Diatomaceous earth (Celite®)

• Hydrogenation apparatus (e.g., Parr shaker or a heavy-walled flask with a three-way stopcock)

• Hydrogen gas source and an inert gas (Nitrogen or Argon) source

• Standard laboratory glassware

• Magnetic stirrer and stir bars

• Filtration apparatus (e.g., Büchner funnel)

Step-by-Step Procedure:

• Reactor Charging:

  • To a suitable hydrogenation flask or reactor vessel, add a magnetic stir bar.

  • Add 2-methoxy-4-nitroanilinium chloride (1.0 eq).

  • Add methanol (approx. 10-15 mL per gram of substrate). Stir briefly to dissolve the salt.

  • Under a gentle stream of inert gas, carefully add the 10% Pd/C catalyst (typically 1-5 mol% of palladium relative to the substrate). Causality Note: Adding the catalyst last and under an inert atmosphere prevents potential ignition from contact with the solvent vapors in the presence of air.

• System Inerting (Crucial for Safety):

  • Securely attach the flask to the hydrogenation apparatus.

  • Begin stirring at a moderate speed.

  • Evacuate the atmosphere inside the flask using a vacuum pump (if the apparatus allows) and then backfill with inert gas.

  • Repeat this evacuate-and-fill cycle 3-5 times to ensure all oxygen has been removed from the system.[7][8] Trustworthiness Note: This step is critical to prevent the formation of an explosive hydrogen/oxygen mixture.

• Hydrogenation:

  • After the final inert gas fill, evacuate the system one last time and introduce hydrogen gas to the desired pressure (e.g., 1-4 atm or simply fill a balloon).

  • Stir the reaction mixture vigorously. Efficient stirring is essential to ensure good contact between the substrate, hydrogen, and the heterogeneous catalyst.

  • The reaction progress can be monitored by the cessation of hydrogen uptake or by Thin Layer Chromatography (TLC). To take a sample for TLC, the system must be safely depressurized and purged with inert gas first.

• Reaction Completion and Work-up:

  • Once the reaction is complete (typically 2-6 hours, depending on scale, pressure, and catalyst loading), stop the stirring.

  • Carefully vent the excess hydrogen and purge the system thoroughly with inert gas (3-5 cycles).

  • Prepare a small pad of Celite® in a Büchner funnel and wet it with methanol. Causality Note: Filtering through Celite prevents the fine catalyst particles from passing through the filter paper.

  • Under a flow of inert gas or while keeping the mixture wet, carefully filter the reaction mixture through the Celite pad to remove the Pd/C catalyst.

  • CRITICAL SAFETY STEP: Do not allow the catalyst on the filter pad to become dry.[7] Immediately after filtration, quench the filter cake with plenty of water before disposal according to your institution's safety guidelines.

  • Rinse the reaction flask and the filter cake with a small amount of fresh methanol to ensure complete transfer of the product.

• Product Isolation:

  • Combine the filtrate and washes.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting solid is the crude 4-methoxybenzene-1,2-diamine, which can be purified further by recrystallization or chromatography if necessary.

Process Validation and Trustworthiness

To ensure the integrity of the results, the protocol incorporates several self-validating systems:

• In-Process Monitoring: The reaction should be monitored by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as eluent). A sample of the reaction mixture is spotted against the starting material. The reaction is considered complete upon the full consumption of the starting material spot.

• Visual Confirmation: The starting material, 2-methoxy-4-nitroaniline, is typically a colored solid (often yellow or orange). The product, 4-methoxybenzene-1,2-diamine, is much paler, often an off-white or grey solid that may darken upon exposure to air due to oxidation.[12] A distinct color change in the reaction mixture is a good qualitative indicator of conversion.

• Product Characterization: The identity and purity of the isolated product should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and Mass Spectrometry, and compared against literature data or a reference standard.

Data and Workflow Summary

Table 1: Representative Reaction Parameters

Parameter	Value / Condition	Rationale
Substrate	2-methoxy-4-nitroanilinium chloride	Starting material for synthesis.
Catalyst	10% Pd/C (50% wet)	High activity and selectivity for nitro reduction.[5][13]
Catalyst Loading	1-5 mol % (of Pd)	Sufficient for efficient conversion without excessive cost.
Hydrogen Source	H₂ Gas	Clean and efficient reductant.
Pressure	1-4 atm (15-60 psi)	Mild conditions suitable for standard lab equipment.
Solvent	Methanol or Ethanol	Excellent solubility for the anilinium salt substrate.
Temperature	Ambient (~20-25 °C)	The reaction is exothermic; external heating is not required.
Reaction Time	2-6 hours	Typical duration for complete conversion at this scale.
Expected Yield	>90%	High-yielding transformation.

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F [label="6. Shutdown & Purge\n(Vent H₂, Fill with N₂ x 5)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
G [label="7. Safe Catalyst Filtration\n(Filter through Celite®, Keep Wet)", fillcolor="#FBBC05", fontcolor="#202124"];
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Caption: Workflow for the catalytic reduction of 2-methoxy-4-nitroanilinium chloride.

References

• BenchChem. (2025). Application Notes and Protocols: Catalytic Reduction of the Nitro Group in 3-Nitro-2-pentene. BenchChem.
• BenchChem. (2025).
• Organic Chemistry Portal. Nitro Reduction - Common Conditions. Organic-Chemistry.org.
• Wang, L., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Royal Society of Chemistry.
• Gour, K., et al. (2020). Reaction of 4‐methoxybenzene‐1,2‐diamine with ethylene glycol.
• BenchChem. (2025). A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. BenchChem.
• Rav, L. A., et al. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry.
• Chen, P.-Y., et al. (2021). The selective synthesis of N-arylbenzene-1,2-diamines or 1-arylbenzimidazoles by irradiating 4-methoxy-4′-substituted-azobenzenes in different solvents. RSC Publishing.
• Li, X., et al. (2021). High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates.
• Li, X., et al. (2021). High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates.
• Organic Chemistry Portal. (2021). Amine synthesis by nitro compound reduction. Organic-Chemistry.org.
• Maji, B., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst.
• Mettler Toledo. Catalytic Hydrogenation of Nitrobenzene to Aniline. Mettler Toledo.
• Scribd. Catalytic Hydrogenation of Nitrobenzene Safety Table. Scribd.
• Chandra, T., & Zebrowski, J. P.
• Advanced ChemBlocks. (2026). 4-methoxybenzene-1,2-diamine 95%. AChemBlock.
• RSC Publishing. (2021). The selective synthesis of N-arylbenzene-1,2-diamines or 1-arylbenzimidazoles by irradiating 4-methoxy-4′-substituted-azobenzenes in different solvents. RSC Publishing.
• Wikipedia. Reduction of nitro compounds. Wikipedia.
• RSC Publishing. Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride. RSC Publishing.

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• 3. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
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Application Note: X-ray Diffraction (XRD) Sample Preparation for 2-Methoxy-4-nitroanilinium Chloride

Introduction

2-Methoxy-4-nitroanilinium chloride is an organic salt derived from 2-methoxy-4-nitroaniline, a compound of interest in materials science and as a precursor in the synthesis of azo dyes.[1][2] In the pharmaceutical and materials development sectors, precise characterization of the solid-state properties of such compounds is critical. X-ray Diffraction (XRD) stands as the definitive analytical technique for elucidating crystal structure, identifying crystalline phases (polymorphs), and assessing sample purity.

The quality of XRD data is fundamentally dependent on the integrity of the sample presented to the X-ray beam.[3][4] Flaws introduced during sample preparation can lead to ambiguous or erroneous results, such as incorrect phase identification or failed structure solutions. This guide provides a detailed technical overview and step-by-step protocols for the preparation of 2-methoxy-4-nitroanilinium chloride for both Powder X-ray Diffraction (PXRD) and Single-Crystal X-ray Diffraction (SCXRD) analyses. The causality behind each step is explained to empower researchers to adapt these methods to similar organic salts.

Part I: Powder X-ray Diffraction (PXRD) Sample Preparation

Core Objective: To obtain a high-quality diffraction pattern for phase identification, purity assessment, and polymorphic screening by ensuring a sample with a sufficient number of randomly oriented crystallites.[5]

The primary challenge in PXRD sample preparation for organic compounds, which often crystallize as needles or plates, is overcoming preferred orientation .[6][7] This phenomenon occurs when crystallites align in a non-random fashion, causing the measured intensities of diffraction peaks to deviate significantly from their true values and potentially leading to misinterpretation of the sample's phase.[8][9][10]

Key Experimental Parameters for PXRD

Parameter	Objective	Recommended Specification	Causality & Rationale
Particle Size	Minimize orientation effects; ensure good crystallite statistics.	< 10 µm	Smaller particles are less prone to mechanical alignment during packing. A larger number of crystallites in the beam ensures a more representative diffraction pattern.[5]
Sample Packing	Achieve random orientation and a flat surface.	Gentle back-loading or side-loading into a zero-background holder.	Minimizes the mechanical pressure that causes anisotropic crystals to align. A flat surface prevents errors from sample displacement.
Sample Mass	Sufficient material for a strong signal.	15-20 mg (typical)	Ensures adequate diffraction intensity to satisfy counting statistics and produce a high signal-to-noise ratio.

Protocol: PXRD Sample Preparation

• Grinding:

  • Place approximately 20-30 mg of bulk 2-methoxy-4-nitroanilinium chloride into an agate mortar.

  • Add a few drops of a volatile liquid like ethanol or methanol.[5] This "wet grinding" minimizes aerosolization of the sample and can help reduce mechanical stress that might induce phase changes or amorphization.

  • Grind the sample with a pestle using gentle, circular motions until a fine, flour-like consistency is achieved. The slurry should appear uniform. If the sample feels "gritty," continue grinding.[5]

  • Allow the solvent to fully evaporate in a fume hood. A gentle stream of nitrogen can accelerate this process.

• Sample Mounting (Back-Loading Technique):

  • Place the sample holder face down on a clean, flat surface (e.g., a glass slide).

  • Use a spatula to carefully add the finely ground powder into the cavity from the back.

  • Gently tap the side of the holder to encourage the powder to settle.

  • Use the edge of a second glass slide to press the powder flush with the back of the holder, compacting it slightly. Avoid excessive force.[11]

  • Secure the powder with a backing plate or slide, then invert the holder for analysis. This method significantly reduces preferred orientation compared to front-loading.

Workflow for PXRD Sample Preparation

Caption: Workflow for preparing powder XRD samples.

Part II: Single-Crystal X-ray Diffraction (SCXRD) Sample Preparation

Core Objective: To grow a single, high-quality crystal of 2-methoxy-4-nitroanilinium chloride suitable for structural determination. An ideal crystal is transparent, has sharp edges, is free of cracks or inclusions, and has dimensions typically between 0.1 and 0.3 mm.[3]

The success of an SCXRD experiment is almost entirely dependent on the ability to grow a suitable crystal. This is often more of an art than a science, requiring patience and systematic screening of conditions. The primary principle is to induce slow supersaturation of a solution, allowing molecules to arrange themselves into an ordered lattice.[12]

Crystal Growth Techniques

For an organic salt like 2-methoxy-4-nitroanilinium chloride, solvent-based methods are most effective. A crucial first step is to assess the compound's solubility in a range of common solvents (e.g., water, ethanol, methanol, acetonitrile, acetone). The ideal solvent is one in which the compound is moderately soluble; if it is too soluble, it will not crystallize, and if it is too insoluble, a saturated solution cannot be prepared.[13]

3.1.1. Protocol: Slow Evaporation

This is the simplest and often the first method to try.[14] It is best suited for compounds that are stable in air.

• Prepare a Saturated Solution: Dissolve the compound in a suitable solvent (e.g., methanol, based on literature for similar compounds[15]) at room temperature until a small amount of solid no longer dissolves.

• Ensure Clarity: Gently warm the solution to dissolve the remaining solid, then allow it to cool. Filter the solution through a syringe filter (0.22 µm) into a clean, small vial or crystallization dish. This removes dust or particulate matter that could act as unwanted nucleation sites.[16]

• Control Evaporation: Cover the vial with parafilm and pierce it with 1-3 small holes using a needle.[17] The number of holes controls the evaporation rate—fewer holes for volatile solvents, more for less volatile ones.

• Incubate: Place the vial in a vibration-free location (e.g., a drawer or a quiet corner of the lab) and leave it undisturbed for several days to weeks.[14][17]

3.1.2. Protocol: Vapor Diffusion (Solvent/Anti-Solvent)

This technique is excellent for small quantities of material and offers fine control over the rate of crystallization.[13][18] It works by slowly changing the composition of the solvent system to reduce the compound's solubility.

• Select Solvents: Choose a "good" solvent in which the compound is soluble and a miscible "anti-solvent" in which it is insoluble.[18][19] For example, dissolve the compound in methanol (solvent) and use diethyl ether or hexane as the anti-solvent (precipitant).

• Setup:

  • Dissolve the compound in a minimal amount of the good solvent in a small, open vial (e.g., a 1-dram vial).

  • Place this inner vial inside a larger, sealable container (e.g., a 20 mL scintillation vial or a small jar).

  • Add 1-2 mL of the anti-solvent to the outer container, ensuring the level is below the top of the inner vial.

  • Seal the outer container tightly.

• Mechanism: The more volatile anti-solvent will slowly diffuse in the vapor phase into the inner vial containing the compound solution.[12] This gradual decrease in solvent quality will slowly bring the solution to supersaturation, promoting crystal growth.

Decision Tree for Crystal Growth Method

Caption: Decision tree for selecting a crystal growth technique.

Protocol: Crystal Mounting and Cryoprotection

Once suitable crystals have grown, one must be selected and mounted on the diffractometer. For data collection at low temperatures (typically 100 K), which is standard for minimizing thermal motion and radiation damage, a cryoprotectant is required to prevent the formation of crystalline ice from residual solvent.[20][21][22]

• Crystal Selection: Under a microscope, select a crystal with sharp, well-defined faces and no visible defects.[3]

• Harvesting: Using a specialized nylon loop (e.g., a MiTeGen MicroLoop™), carefully scoop the crystal out of the mother liquor. The surface tension of the liquid will typically hold the crystal in the loop.

• Cryoprotection:

  • Quickly transfer the crystal into a solution containing a cryoprotectant. A common choice is to add 20-30% glycerol or ethylene glycol to the mother liquor.[23] Paratone-N or other inert oils can also be used.

  • The goal is to displace the crystallization solvent with a solution that will form a glass (vitrify) upon rapid cooling.[20]

  • Soak for only a few seconds to avoid damaging the crystal or dissolving it.

• Flash Cooling: Immediately move the loop into the cold nitrogen stream (100 K) of the diffractometer. This rapid cooling vitrifies the surrounding liquid, protecting the crystal.[22] The sample is now ready for data collection.

Conclusion

The meticulous preparation of 2-methoxy-4-nitroanilinium chloride samples is a non-negotiable prerequisite for acquiring high-quality, publishable X-ray diffraction data. For powder XRD, the primary focus is on achieving a fine, homogeneous powder and employing mounting techniques that minimize preferred orientation. For single-crystal XRD, the challenge lies in the patient and systematic application of crystal growth techniques, such as slow evaporation and vapor diffusion, to produce a single, well-ordered crystal. By understanding the principles behind each step—from grinding and packing to solvent selection and cryoprotection—researchers can significantly increase the probability of a successful diffraction experiment, leading to accurate solid-state characterization crucial for drug development and materials science.

References

• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757. Available at: [Link]

• Drawell. (2024). XRD Sample Preparation: Best Practices for Different Sample Forms. Available at: [Link]

• MIT Department of Chemistry. Growing Quality Crystals. Available at: [Link]

• University of Washington, Department of Chemistry. The Slow Evaporation Method. Available at: [Link]

• Harris, K. D., & Tremayne, M. (2003). A Straightforward and Effective Procedure to Test for Preferred Orientation in Polycrystalline Samples Prior to Structure Determination from Powder Diffraction Data. Crystal Growth & Design, 3(5), 711-714. Available at: [Link]

• EPFL. Crystallization of small molecules. Available at: [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Growing Crystals Part 2. Available at: [Link]

• University of Florida, Department of Chemistry. Growing Crystals That Will Make Your Crystallographer Happy. Available at: [Link]

• Dunning, J., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52, 2656-2692. Available at: [Link]

• Nauer, S. Basics of X-ray Diffraction. Available at: [Link]

• University of Alberta, EAS X-Ray Diffraction Laboratory. Sample Preparation. Available at: [Link]

• MSE, University of Washington. (2018). Operating Procedure for X-Ray Diffraction. Available at: [Link]

• Binns, J., et al. (2022). Preferred orientation and its effects on intensity-correlation measurements. IUCrJ, 9(2), 231-242. Available at: [Link]

• Triclinic Labs. Using different XRPD geometries to overcome preferred orientation. Available at: [Link]

• ResearchGate. (2022). Growth and characterization of organic 2-methoxy-4-nitroaniline single crystal for optical applications. Available at: [Link]

• Hampton Research. Sitting Drop Vapor Diffusion. Available at: [Link]

• Connolly, J. R. (2005). Sample Preparation and Systematic Diffractometer Errors. Available at: [Link]

• Spingler, B. Some Tricks for the Single Crystal Growth of Small Molecules. Available at: [Link]

• Piccoli, P. (2025). Powder XRD Sample Preparation. Bruker. Available at: [Link]

• University of Zurich, Department of Chemistry. Preparation of Single Crystals for X-ray Diffraction. Available at: [Link]

• Boulcina, R., et al. (2011). 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride. Acta Crystallographica Section E: Structure Reports Online, 67(9), o2164. Available at: [Link]

• IUCr Journals. (2024). How to grow crystals for X-ray crystallography. Available at: [Link]

• ResearchGate. Powder XRD pattern of 2-methoxy-4-nitroaniline. Available at: [Link]

• Wlodawer, A. Cryoprotection of delicate crystals. Available at: [Link]

• Hampton Research. CryoProTM User Guide. Available at: [Link]

• Garman, E. F. (2010). Practical macromolecular cryocrystallography. Methods in Molecular Biology, 619, 245-265. Available at: [Link]

• Organic Syntheses. p-Anisidine, 2-nitro-. Available at: [Link]

• Skálová, T., & Dohnálek, J. (2004). CRYOCRYSTALLOGRAPHY OF BIOLOGICAL MACROMOLECULES. Materials Structure, 11(1). Available at: [Link]

• University of Rochester, Department of Chemistry. How To: Grow X-Ray Quality Crystals. Available at: [Link]

• Markgraf, J. H., & Likar, M. D. (2024). Color center creation by dipole stacking in crystals of 2-methoxy-5-nitroaniline. IUCrData, 9(10). Available at: [Link]

• Wetherell, K. (2021). X-ray Studies of Molecular Structure during the Crystallisation of Organic Salts. University College London (Doctoral thesis). Available at: [Link]

• Amanote Research. (2011). 2-Hydroxy-N-(4-Methoxybenzyl)-4-Nitroanilinium Chloride. Available at: [Link]

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Application Note: Strategic NMR Solvent Selection for the Analysis of 2-methoxy-4-nitroanilinium chloride

Abstract

This document provides a comprehensive guide for selecting the optimal deuterated solvent for Nuclear Magnetic Resonance (NMR) spectroscopy of 2-methoxy-4-nitroanilinium chloride. The ionic nature and specific functional groups of this analyte necessitate a careful evaluation of solvent properties to ensure high-quality, interpretable spectra. This note details the analysis of solvent polarity, the management of exchangeable protons, and practical considerations for sample preparation. Dimethyl sulfoxide-d6 (DMSO-d6) is identified as the primary recommended solvent, with alternatives like deuterium oxide (D2O) and methanol-d4 (CD3OD) discussed for specific analytical objectives.

Introduction: The Critical Role of Solvent Selection

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating molecular structure.[1] The quality and interpretability of NMR data are fundamentally dependent on the choice of a suitable deuterated solvent.[2] An improper solvent can lead to poor solubility, signal broadening, and loss of critical structural information.

2-methoxy-4-nitroanilinium chloride is an organic salt, possessing a protonated amine (anilinium) that renders it ionic.[3] This key feature, combined with its aromatic structure, dictates that a polar solvent is required for dissolution. Furthermore, the anilinium group contains labile protons (-NH3+) that can exchange with deuterium atoms in protic solvents.[4] This guide provides a systematic approach to selecting a solvent that addresses these specific challenges, ensuring accurate structural analysis.

Physicochemical Properties and Their Impact on Solvent Choice

A successful NMR experiment begins with an analysis of the analyte's structure:

• Ionic Nature: The anilinium chloride group (-NH3+Cl-) confers high polarity and salt-like characteristics to the molecule. This immediately suggests that highly polar solvents will be necessary for dissolution.[5][6] Nonpolar solvents like chloroform-d (CDCl3) or benzene-d6 are unsuitable and will not effectively dissolve the compound.[7]

• Exchangeable Protons: The three protons on the positively charged nitrogen atom are acidic and can readily exchange with deuterium from protic deuterated solvents (e.g., D2O, CD3OD).[4][5] This phenomenon, known as deuterium exchange, causes the -NH3+ signal to broaden or disappear entirely from the ¹H NMR spectrum.[8]

• Aromatic System: The molecule contains a substituted benzene ring. The protons attached to this ring will resonate in the aromatic region of the spectrum (typically 6-8 ppm). The chosen solvent's residual signals should not overlap with these key resonances.

Evaluation of Candidate Solvents

Based on the analyte's properties, three primary polar solvents are considered.

Dimethyl Sulfoxide-d6 (DMSO-d6): The Preferred Solvent

DMSO-d6 is a highly polar, aprotic solvent renowned for its exceptional ability to dissolve a wide range of polar organic molecules and inorganic salts.[6]

• Advantages:

  • Excellent Solubilizing Power: Its high dielectric constant makes it an ideal choice for ionic compounds like anilinium salts.[6] Studies on the neutral parent compound, 2-methoxy-4-nitroaniline, confirm its high solubility in DMSO.[9][10][11]

  • Observation of Labile Protons: As an aprotic solvent, DMSO-d6 does not readily exchange with the analyte's -NH3+ protons. This allows for the direct observation of the anilinium proton signals, providing complete structural information.[6] These signals are often broad and can appear downfield.

  • Minimal Spectral Overlap: The residual proton signal in DMSO-d6 appears as a quintet around 2.50 ppm, which is well-separated from the expected aromatic and methoxy signals of the analyte.[7][12][13] The common water impurity in DMSO-d6 appears as a broad singlet around 3.3 ppm.

• Disadvantages:

  • Viscosity: DMSO-d6 is more viscous than other solvents, which can sometimes lead to slightly broader spectral lines.

  • Hygroscopic Nature: It readily absorbs atmospheric moisture, which can lead to a significant residual water peak.[14] Careful handling in a dry environment is recommended.[2]

Deuterium Oxide (D2O): For Simplifying Spectra

D2O is a highly polar protic solvent, ideal for dissolving ionic compounds.

• Advantages:

  • High Solubility: Anilinium chlorides are generally very soluble in water.[3]

  • Spectral Simplification: D2O will rapidly and completely exchange with the -NH3+ protons, causing their signal to disappear from the spectrum.[4][8] This can be advantageous if the anilinium signal is broad and overlaps with other resonances, simplifying the aromatic region.

  • Clean Spectral Window: The residual HOD (H2O) peak typically appears around 4.7-4.8 ppm, which is usually clear of other signals for this specific molecule.[12][15]

• Disadvantages:

  • Loss of Information: The disappearance of the -NH3+ signal means that information about these protons is lost. A "D2O shake" experiment, where a drop of D2O is added to a sample dissolved in another solvent (like DMSO-d6), is a common technique to confirm the identity of exchangeable protons.[8]

Methanol-d4 (CD3OD): A Protic Alternative

Methanol-d4 is another polar protic solvent capable of dissolving many polar compounds.[5][16][17]

• Advantages:

  • Good Solvating Power: It is a suitable solvent for many polar and ionic compounds.[5]

  • Lower Viscosity: It is less viscous than DMSO-d6, potentially yielding sharper lines.

• Disadvantages:

  • Proton Exchange: Like D2O, it will exchange with the -NH3+ protons, leading to the loss of their signal.[5]

  • Spectral Overlap: The residual proton signals of methanol-d4 (a quintet around 3.31 ppm and a broad -OD signal around 4.8 ppm) could potentially overlap with the analyte's methoxy protons (-OCH3), which are expected in a similar region.[12][13] This makes it a less ideal choice than DMSO-d6 or D2O.

Comparative Summary of Recommended Solvents

The table below summarizes the key properties and considerations for each solvent.

Feature	DMSO-d6	D2O	Methanol-d4 (CD3OD)
Solvent Type	Polar Aprotic	Polar Protic	Polar Protic
Solubility	Excellent	Excellent	Good
-NH3+ Proton Signal	Observable (often broad)	Exchanged (disappears)	Exchanged (disappears)
¹H Residual Peak(s)	~2.50 ppm (quintet)	~4.79 ppm (singlet, HOD)	~3.31 ppm (quintet), ~4.87 ppm (singlet, -OD)
Potential Overlap	Unlikely	Unlikely	Possible with -OCH3 signal
Primary Use Case	Complete structural elucidation	Spectral simplification	Alternative when DMSO is unsuitable

Chemical shift values are approximate and can vary with temperature, concentration, and pH.[5][12]

Recommended Experimental Protocol

This protocol outlines the steps for preparing a high-quality NMR sample of 2-methoxy-4-nitroanilinium chloride using the preferred solvent, DMSO-d6.

• Material Preparation:

  • Ensure the 2-methoxy-4-nitroanilinium chloride sample is dry.

  • Use a clean, dry 5 mm NMR tube. To remove residual moisture, oven-dry the tube at 120 °C for at least 2 hours and allow it to cool in a desiccator.[2]

  • Use high-purity DMSO-d6 (≥99.9 atom % D) from a sealed ampoule or a container stored under an inert atmosphere to minimize water contamination.[2][14]

• Sample Weighing:

  • Accurately weigh approximately 5-10 mg of the analyte directly into the NMR tube or onto a piece of weighing paper to be transferred into the tube.

• Solvent Addition:

  • Using a clean, dry pipette or syringe, add approximately 0.6-0.7 mL of DMSO-d6 to the NMR tube.

• Dissolution:

  • Cap the NMR tube securely.

  • Gently vortex or invert the tube several times to ensure the sample is completely dissolved.[6]

  • If solubility is poor at room temperature, the sample may be gently warmed in a water bath. Visually inspect for complete dissolution.

• Sample Transfer and Analysis:

  • Wipe the outside of the NMR tube clean.

  • Insert the tube into a spinner turbine, adjust the depth correctly, and place it in the NMR spectrometer.

  • Acquire the NMR spectrum according to standard instrument procedures.

Visualization of the Solvent Selection Workflow

The decision-making process for selecting the appropriate NMR solvent can be visualized as a logical workflow.

Caption: Decision workflow for NMR solvent selection.

References

• ARMAR Chemicals. Methanol-d4: High-Purity Solvent for Precise NMR Spectroscopy. Available at: [Link]

• PubChem. Methanol-D4 | CH4O | CID 71568. Available at: [Link]

• OpenOChem Learn. Exchangeable Protons and Deuterium Exchange. Available at: [Link]

• University of Ottawa. Proton NMR Assignment Tools - The D2O Shake. Available at: [Link]

• PubChem. 2-Methoxy-4-nitroaniline | C7H8N2O3 | CID 7337. Available at: [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Available at: [Link]

• Reddit. Does D2O normally have a large residual solvent peak for NMR?. Available at: [Link]

• Labinsights. Selection Guide on Deuterated Solvents for NMR. Available at: [Link]

• ACS Publications. 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Available at: [Link]

• ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry (PDF). Available at: [Link]

• ResearchGate. Solubility curve of 2-methoxy-4-nitroaniline. Available at: [Link]

• IntechOpen. Molecular Interactions in Ionic Liquids: The NMR Contribution towards Tailored Solvents. Available at: [Link]

• YouTube. DMSO-d6 preparation (NMR solvent) from DMSO: NMR peak position & splitting Dr. Tanmoy Biswas. Available at: [Link]

• Scientific Research Publishing. Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. Available at: [Link]

• Springer Nature Experiments. NMR Protocols and Methods. Available at: [Link]

• The Royal Society of Chemistry. First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Available at: [Link]

• ResearchGate. 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis | Request PDF. Available at: [Link]

• University of Wisconsin-Madison. Tables For Organic Structure Analysis. Available at: [Link]

• Wikipedia. 2-Methoxy-4-nitroaniline. Available at: [Link]

• ACS Publications. NMR Characterization of Ionicity and Transport Properties for a Series of Diethylmethylamine Based Protic Ionic Liquids. Available at: [Link]

• Michigan State University. NMR Spectroscopy. Available at: [Link]

• Wikipedia. Anilinium chloride. Available at: [Link]

• ACS Publications. Investigation on the Solubilization Locus of Aniline-HCl Salt in SDS Micelles with 1H NMR Spectroscopy. Available at: [Link]

• ResearchGate. Fig. 1 The 1 H NMR chemical shift values ( d ppm) of aniline and.... Available at: [Link]

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Technical Notes & Optimization

Improving product yield in the synthesis of 2-methoxy-4-nitroanilinium chloride

Welcome to the technical support center for the synthesis of 2-methoxy-4-nitroanilinium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve product yield, and troubleshoot common experimental hurdles. We will delve into the causality behind procedural choices, providing a framework for robust and reproducible results.

The Synthetic Challenge: An Overview

The synthesis of 2-methoxy-4-nitroanilinium chloride is not a direct, single-step process. The direct nitration of the precursor, 2-methoxyaniline (o-anisidine), is fraught with challenges, including oxidation of the highly activated aromatic ring by nitric acid and the formation of anilinium ions in the acidic medium.[1][2] The protonated amino group (-NH3+) is a meta-directing deactivator, leading to undesired m-nitro isomers, while the free amino group (-NH2) is a strong ortho, para-director.[3] This conflict results in a mixture of products, significant tar formation, and dangerously exothermic, uncontrollable side reactions.[1]

To achieve high yield and regioselectivity for the desired para-nitro product, a three-stage approach is essential:

• Protection: The reactive amino group is temporarily converted into a less reactive acetamido or sulfonylamido group.

• Nitration: The electrophilic aromatic substitution is performed on the protected intermediate.

• Deprotection & Salt Formation: The protecting group is removed, and the resulting 2-methoxy-4-nitroaniline is treated with hydrochloric acid to yield the target anilinium chloride salt.

This guide will address issues that may arise at each of these critical stages.

Core Synthesis Workflow

The following diagram illustrates the validated pathway from 2-methoxyaniline to the final product.

Caption: Validated three-stage synthesis pathway.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the synthesis in a question-and-answer format.

Stage 1: Protection (Acetylation)

Question: My yield of N-(2-methoxyphenyl)acetamide is low. What could be the cause?

Answer: A low yield in the acetylation step typically points to incomplete reaction or hydrolysis of the acetylating agent.

• Potential Cause 1: Incomplete Reaction. The reaction may not have gone to completion due to insufficient reaction time or temperature.

  • Solution: Ensure the 2-methoxyaniline is fully dissolved before adding the acetylating agent. If using acetic acid, the reaction often requires heating to drive off the water formed.[4] Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting aniline spot disappears.

• Potential Cause 2: Hydrolysis of Acetic Anhydride. Acetic anhydride is highly susceptible to hydrolysis.

  • Solution: Always use fresh, unopened acetic anhydride. Ensure all glassware is thoroughly dried before use to prevent premature degradation of the reagent.[5]

Stage 2: Nitration

Question: During the addition of the nitrating mixture, my reaction turned dark brown/black and produced a tarry substance. What went wrong?

Answer: This is a classic sign of an uncontrolled exothermic reaction leading to oxidation of the aromatic ring.[2] The nitration of activated rings is highly energetic, and failure to control the temperature is the most common cause of failure.

• Potential Cause: Excessive Temperature. The reaction temperature has exceeded the optimal range (0-10°C).

  • Solution:

    • Vigorous Cooling: Maintain the reaction flask in an ice-salt bath to ensure the temperature stays consistently below 10°C, ideally between 0-5°C.

    • Slow, Dropwise Addition: Add the pre-chilled nitrating mixture (concentrated HNO₃ and H₂SO₄) very slowly, drop by drop, using a dropping funnel.[5]

    • Efficient Stirring: Ensure the reaction mixture is being stirred vigorously to dissipate heat and prevent localized "hot spots" where the nitrating agent is introduced.[2]

Question: My final product contains a significant amount of the ortho- and meta-nitro isomers. How can I improve the selectivity for the para position?

Answer: The formation of undesired isomers is a direct consequence of the directing effects of the substituents on the aniline ring.

• Potential Cause 1: Incomplete Protection. If the amino group is not fully acetylated, the remaining free amine (-NH₂) is strongly ortho, para-directing, while any anilinium ion (-NH₃⁺) formed in the acidic medium is meta-directing.[3]

  • Solution: Confirm the completion of the acetylation step via TLC or NMR before proceeding to nitration. Purifying the N-(2-methoxyphenyl)acetamide intermediate by recrystallization will ensure no unreacted starting material carries over.[2]

• Potential Cause 2: Steric Hindrance. The methoxy group (-OCH₃) at position 2 and the acetamido group (-NHCOCH₃) at position 1 both direct incoming electrophiles. The acetamido group is bulky and provides significant steric hindrance at the ortho positions (positions 3 and 6), which naturally favors substitution at the less hindered para position (position 4). The methoxy group also directs ortho-para. The desired product results from para-direction of the acetamido group.

  • Solution: Using a bulkier protecting group, such as p-toluenesulfonyl (tosyl), can further enhance steric hindrance at the ortho positions, increasing the yield of the para product.[6][7] However, deprotection of a tosyl group requires harsher conditions. For most applications, a well-executed acetylation provides sufficient selectivity.

Stage 3: Deprotection & Product Isolation

Question: After adding the nitrated intermediate to the hydrolysis solution, my product is not precipitating or is forming an oil.

Answer: This issue can arise from problems with solubility, purity, or incomplete reaction.

• Potential Cause 1: Product is too soluble. The product may have some solubility in the aqueous acidic or basic solution, especially if the volume is large.

  • Solution:

    • Cooling: Ensure the solution is thoroughly chilled in an ice bath to minimize solubility and promote precipitation.

    • Seeding: Add a few seed crystals of the pure product to induce crystallization.

    • Scratching: Gently scratch the inside of the beaker with a glass rod at the liquid-air interface to create nucleation sites for crystal growth.[5]

• Potential Cause 2: Incomplete Hydrolysis. If the deprotection step is not complete, the acetylated intermediate, which may have different solubility properties, will remain in the solution.

  • Solution: Ensure the hydrolysis reaction is heated for the recommended time (e.g., reflux) until the solid completely dissolves and TLC analysis confirms the absence of the starting material.[5][8]

• Potential Cause 3: Impurities. Tarry byproducts from the nitration step can inhibit crystallization.

  • Solution: If an oil forms, attempt to extract the product into a suitable organic solvent (e.g., ethyl acetate), wash the organic layer, dry it, and then evaporate the solvent. The resulting crude solid can then be purified by recrystallization.

Troubleshooting Decision Tree: Low Yield After Nitration

Caption: Decision tree for troubleshooting low yield post-nitration.

Frequently Asked Questions (FAQs)

Q1: Why is protecting the amino group necessary? The amino group (-NH₂) is highly activating and acid-sensitive. In the strongly acidic conditions required for nitration, it gets protonated to form the anilinium ion (-NH₃⁺). This ion is a strong deactivating, meta-directing group.[3] Direct nitration would therefore lead to a mixture of ortho, para, and meta products, along with significant oxidation and decomposition.[1] Protection by acetylation moderates the activating effect of the amino group and its bulkiness sterically hinders ortho-substitution, favoring the desired para-product.[2]

Q2: What are the key safety precautions for this synthesis? The nitration step is potentially hazardous. The nitrating mixture (concentrated nitric and sulfuric acids) is extremely corrosive and a powerful oxidizing agent. The reaction is highly exothermic. Always work in a fume hood, wear appropriate personal protective equipment (gloves, lab coat, safety glasses), and perform the addition of the nitrating mixture slowly and at a low, controlled temperature (0-10°C) behind a blast shield.[2][5]

Q3: How can I monitor the progress of each reaction step? Thin Layer Chromatography (TLC) is an effective technique. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to separate the starting material, intermediate, and product. By spotting the reaction mixture alongside the starting material, you can visually track the disappearance of the reactant and the appearance of the product.[9]

Q4: What is the purpose of the final step with hydrochloric acid? The synthesis pathway first produces 2-methoxy-4-nitroaniline, which is a neutral organic compound (a free base).[6] The target compound is the anilinium chloride salt. This is formed in the final step by an acid-base reaction where the basic amino group of the product is protonated by hydrochloric acid. The resulting salt often has better crystallinity and stability compared to the free base.

Quantitative Performance Comparison

The choice of reagents can impact overall yield. The following table summarizes reported yields for similar multi-step aniline nitration syntheses.

Acylating Agent	Protection Step Yield	Nitration Step Yield	Hydrolysis Step Yield	Overall Yield (Calculated)	Reference(s)
Acetic Anhydride	~93% (as part of overall)	Not specified	Not specified	~93%	[8]
Acetic Acid	High (in situ)	Not specified	Not specified	~95%	[8]
p-Toluenesulfonyl Chloride	~99%	~85%	~95%	~80%	[6]

Note: Yields are highly dependent on experimental conditions and scale.

Detailed Experimental Protocols

Protocol 1: Acetylation of 2-Methoxyaniline

• In a round-bottom flask, dissolve 2-methoxyaniline (1.0 mol) in glacial acetic acid (2.5 mol).[4]

• Heat the mixture to 115°C and maintain reflux for approximately 6 hours. Set up the apparatus for reactive distillation to remove the water generated during the reaction.[4]

• Monitor the reaction by TLC until the starting aniline is consumed.

• Allow the resulting acetic acid solution of N-(2-methoxyphenyl)acetamide to cool to room temperature. This solution can often be used directly in the next step.[4]

Protocol 2: Nitration of N-(2-methoxyphenyl)acetamide

• Cool the acetic acid solution from the previous step to 0-10°C in an ice-salt bath with vigorous stirring.[4]

• Slowly add fuming nitric acid (1.2 mol) dropwise, ensuring the temperature of the reaction mixture does not exceed 10°C.[4]

• After the addition is complete, continue stirring the mixture at 0-10°C for an additional 1-2 hours.

• Pour the reaction mixture slowly onto a large volume of crushed ice and water with stirring.

• The solid 2-methoxy-4-nitroacetanilide will precipitate. Collect the solid by vacuum filtration and wash thoroughly with cold water.

Protocol 3: Hydrolysis and Salt Formation

• Place the crude 2-methoxy-4-nitroacetanilide in a round-bottom flask.

• Add an aqueous solution of sodium hydroxide (e.g., 20% w/v) and heat the mixture to 100°C for 2-3 hours, or until the solid has completely reacted (monitor by TLC).[8]

• Cool the reaction mixture to 0-5°C in an ice bath to precipitate the 2-methoxy-4-nitroaniline as a yellow solid.[8]

• Filter the solid, wash with copious amounts of cold water until the washings are neutral, and dry the product.

• To form the anilinium chloride salt, suspend the dried 2-methoxy-4-nitroaniline in a minimal amount of a suitable solvent (e.g., ethanol or isopropanol) and add concentrated hydrochloric acid dropwise with stirring until the solution is acidic. The salt will precipitate and can be collected by filtration.

References

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• 8. CN109776337A - The preparation method of 2- methoxyl group -4- nitroaniline - Google Patents [patents.google.com]
• 9. 2-Hy­droxy-N-(4-meth­oxy­benz­yl)-4-nitro­anilinium chloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with 2-Methoxy-4-nitroanilinium Chloride

Welcome to the technical support guide for 2-methoxy-4-nitroanilinium chloride. This document provides in-depth troubleshooting and practical advice for researchers, scientists, and drug development professionals who may encounter solubility issues with this compound. Our goal is to equip you with the foundational knowledge and experimental protocols needed to overcome these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 2-methoxy-4-nitroanilinium chloride in my organic solvent. Why is this happening?

A1: The solubility challenge you're facing stems from the dual nature of the molecule's structure. 2-methoxy-4-nitroanilinium chloride is an organic salt. Let's break down its components:

• Anilinium Chloride Group ([C₆H₅NH₃]⁺Cl⁻): This is an ionic, salt portion of the molecule. Like other salts, it is polar and hydrophilic (water-loving), preferring to dissolve in highly polar solvents, especially those capable of hydrogen bonding.[1][2]

• Aromatic Ring, Methoxy Group, and Nitro Group: The substituted benzene ring provides a non-polar, hydrophobic character. While the methoxy (-OCH₃) and nitro (-NO₂) groups add polarity, the overall molecule has mixed polarity.

This "split personality" means that it often won't dissolve well in either purely non-polar solvents (like hexanes) or some less polar organic solvents. The key is to find a solvent or solvent system that can adequately solvate both the ionic anilinium head and the organic backbone. The principle of "like dissolves like" is central here; a solvent must be able to form favorable interactions with all parts of the solute to be effective.[3]

Q2: What is the best starting solvent to try for dissolving 2-methoxy-4-nitroanilinium chloride?

A2: Based on extensive studies of the non-salt form, 2-methoxy-4-nitroaniline, highly polar aprotic solvents are the most effective.[4][5] The recommended starting point for the anilinium chloride salt would be:

• Dimethyl Sulfoxide (DMSO)

• N-Methyl-2-pyrrolidone (NMP)

• Dimethylformamide (DMF)

These solvents have high dielectric constants and are excellent at solvating both cations and anions, making them well-suited for dissolving organic salts.[6] If your experimental conditions do not permit these, polar protic solvents like methanol or ethanol can be viable alternatives, though they may require heating or co-solvents to achieve high concentrations.[7]

Q3: My compound is the free base, 2-methoxy-4-nitroaniline, not the chloride salt. Does this change the solvent choice?

A3: Yes, significantly. The free base (neutral form) is not a salt and lacks the highly polar anilinium chloride group. While still a polar molecule, its solubility profile is different.

Experimental data shows that the solubility of 2-methoxy-4-nitroaniline in various monosolvents at 298.15 K follows this trend: NMP > DMSO > 1,4-dioxane > ethyl acetate > acetonitrile > ethanol > methanol > propanols > water .[4][5][8] For the free base, you have a broader range of effective organic solvents compared to the salt form.

Q4: Can I heat the mixture to improve solubility? What are the risks?

A4: Yes, heating is a standard technique to increase solubility. Increasing the temperature provides the kinetic energy needed for solvent molecules to overcome the crystal lattice energy of the solid solute. Studies on the related free base, 2-methoxy-4-nitroaniline, confirm that its solubility increases with temperature in all tested solvents.[4][9]

Risks and Considerations:

• Thermal Decomposition: While 2-methoxy-4-nitroaniline is stable with a melting point of 140-142°C, the anilinium chloride salt may have a different thermal stability profile.[8] Anilinium chloride itself decomposes upon heating, producing toxic fumes like aniline and hydrochloric acid.[10] Always consult the Safety Data Sheet (SDS) and consider performing a thermal gravimetric analysis (TGA) if you plan to heat the compound to high temperatures for extended periods.

• Exothermic Reactions: The reduction of aromatic nitro compounds is a highly exothermic process.[11] If your downstream reaction involves reduction, be aware that dissolving the material with heat and then adding a reducing agent could lead to a dangerous, uncontrolled exotherm.

Recommendation: Use gentle heating (e.g., 40-60°C) and monitor for any color changes that might indicate decomposition.

Q5: How does adjusting the pH of an aqueous solution affect the solubility of 2-methoxy-4-nitroanilinium chloride?

A5: The pH has a profound effect on the solubility of this compound because it can exist in two forms: the protonated (anilinium, [R-NH₃]⁺) form and the deprotonated (aniline, R-NH₂) form.

• In Acidic Conditions (Low pH): The equilibrium shifts towards the protonated, anilinium salt form. This form is an ion and is significantly more soluble in water.[12][13]

• In Neutral to Basic Conditions (Higher pH): As the pH increases above the pKa of the anilinium ion (the pKa of aniline is ~4.6), the compound will be deprotonated to its neutral free base, 2-methoxy-4-nitroaniline.[14] This neutral form is much less soluble in water ("sparingly soluble") but more soluble in organic solvents.[15][16]

This principle is the basis for liquid-liquid extraction to purify or isolate the compound. By adjusting the pH, you can move it between an aqueous layer (as the salt) and an organic layer (as the free base).

Troubleshooting Guide: A Step-by-Step Workflow

If you are facing solubility issues, follow this systematic approach to find a solution.

Diagram: Troubleshooting Workflow for Solubility Issues

Caption: A logical workflow for systematically addressing solubility problems.

Data Table: Solvent Properties and Suitability

For successful dissolution, it is crucial to select a solvent with appropriate physical properties. Polar solvents, characterized by a high dielectric constant, are generally better at dissolving ionic salts.[6]

Solvent	Type	Dielectric Constant (ε at 20°C)	Polarity Index	Suitability for Salt Form	Suitability for Free Base
N-Methyl-2-pyrrolidone (NMP)	Polar Aprotic	32.2	6.7	Excellent	Excellent [4]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	47.2	7.2	Excellent	Excellent [4]
Dimethylformamide (DMF)	Polar Aprotic	36.7	6.4	Excellent	Good
Methanol (MeOH)	Polar Protic	33.0	5.1	Good	Moderate[4]
Ethanol (EtOH)	Polar Protic	24.5	4.3	Good	Moderate[4]
Acetonitrile (ACN)	Polar Aprotic	37.5	5.8	Moderate	Good[4]
Ethyl Acetate (EtOAc)	Polar Aprotic	6.0	4.4	Poor	Good[4]
Dichloromethane (DCM)	Polar Aprotic	9.1	3.1	Poor	Poor
Water (H₂O)	Polar Protic	80.1	10.2	Excellent (as salt)	Very Poor [4]
Hexanes	Non-polar	1.9	0.1	Insoluble	Insoluble

Note: Suitability is a qualitative assessment based on chemical principles and available data on the free base form.

Experimental Protocols

Protocol 1: Systematic Solvent Screening

This protocol provides a method for rapidly determining the best solvent or binary solvent mixture for your compound.

Objective: To identify an effective solvent system for 2-methoxy-4-nitroanilinium chloride at a target concentration.

Materials:

• 2-methoxy-4-nitroanilinium chloride

• A selection of solvents from the table above (e.g., DMSO, MeOH, ACN, Water)

• Small glass vials (e.g., 2 mL) with caps

• Magnetic stir plate and small stir bars

• Vortex mixer

• Heating block or water bath

Procedure:

• Preparation: Weigh 10 mg of 2-methoxy-4-nitroanilinium chloride into each of 4 separate vials.

• Initial Solvent Addition: To the first vial, add 0.5 mL of your primary solvent choice (e.g., DMSO). To the other vials, add 0.5 mL of other candidate solvents (e.g., Methanol, Water, Acetonitrile). This corresponds to a concentration of 20 mg/mL.

• Room Temperature Dissolution:

  • Cap the vials securely.

  • Vortex each vial for 30 seconds.

  • Place the vials on a stir plate and stir for 15 minutes at room temperature.

  • Visually inspect each vial for undissolved solid. Record your observations ("Fully Dissolved," "Partially Solved," "Insoluble").

• Heating Step (If Necessary):

  • For any vials with remaining solid, place them in a heating block set to 50°C.

  • Continue stirring for another 15 minutes.

  • Remove and inspect. Record observations.

• Co-Solvent Addition (If Necessary):

  • If a solvent shows partial but incomplete solubility, it may be a candidate for a co-solvent system. For example, if the compound is partially soluble in methanol but you require higher solubility, you can try adding a stronger solvent like DMSO dropwise.[17][18]

  • Alternatively, for a reaction in a less polar solvent like DCM, adding 5-10% methanol can dramatically increase the solubility of polar compounds.[17]

Protocol 2: pH-Based Extraction for Purification/Isolation

This protocol uses the pH-dependent solubility of the compound to separate it from non-ionizable impurities.

Objective: To isolate 2-methoxy-4-nitroaniline (free base) from a reaction mixture.

Procedure:

• Aqueous Dissolution: Ensure your crude product is in an aqueous solution. If it is in an organic solvent, remove the solvent under reduced pressure and re-dissolve the residue in a mixture of water and a small amount of acid (e.g., 1M HCl) to ensure the compound is in its protonated, water-soluble anilinium chloride form.

• Wash Step: Transfer the acidic aqueous solution to a separatory funnel. Extract the solution with a non-polar organic solvent like ethyl acetate or diethyl ether (2 x 50 mL). This step removes non-polar, non-basic impurities, which will move to the organic layer, while your desired compound remains in the aqueous layer. Discard the organic layers.

• Basification: Slowly add a base (e.g., 1M NaOH or a saturated sodium bicarbonate solution) to the aqueous layer while monitoring the pH with litmus paper or a pH meter. Continue adding base until the solution is pH > 8. You should observe the formation of a precipitate or cloudiness as the water-insoluble free base (2-methoxy-4-nitroaniline) is formed.[16]

• Extraction of Free Base: Extract the now basic aqueous solution with an organic solvent (e.g., ethyl acetate or dichloromethane, 3 x 50 mL). The neutral free base will now be more soluble in the organic layer.

• Final Workup: Combine the organic layers from step 4. Wash with brine (saturated NaCl solution) to remove residual water, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the purified 2-methoxy-4-nitroaniline.

References

• Bao, Y., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis. Journal of Chemical & Engineering Data, 65(2), 757–765. Available at: [Link]

• Li, H., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Journal of Chemical & Engineering Data, 65(5), 2530–2541. Available at: [Link]

• Google Patents. (1982). Process for solubilizing organic or mineral salts in organic solvents. (US4343745A).

• ResearchGate. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis. Request PDF. Available at: [Link]

• Wikipedia. (n.d.). Anilinium chloride. Retrieved from [Link]

• ResearchGate. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Request PDF. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Solvent Systems for Flash Column Chromatography. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Aniline hydrochloride (CAS 142-04-1). Retrieved from [Link]

• ILO International Chemical Safety Cards (ICSC). (n.d.). ANILINE HYDROCHLORIDE. Retrieved from [Link]

• PubMed. (2011). Organic high ionic strength aqueous two-phase solvent system series for separation of ultra-polar compounds by spiral high-speed counter-current chromatography. Journal of Chromatography A, 1218(48), 8681-7. Available at: [Link]

• Chemistry LibreTexts. (2023). Solubility - What dissolves in What?. Retrieved from [Link]

• ResearchGate. (2019). How to separate organic salts?. Retrieved from [Link]

• AIP Publishing. (2024). Effect of pH and salt on the protonation state of fatty aniline investigated by sum-frequency vibrational spectroscopy. The Journal of Chemical Physics. Available at: [Link]

• ACS Publications. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Journal of Chemical & Engineering Data. Available at: [Link]

• ACS Publications. (2013). Removal of Aniline from Aqueous Solution using Pine Sawdust Modified with Citric Acid and β-Cyclodextrin. Industrial & Engineering Chemistry Research. Available at: [Link]

• Chemistry LibreTexts. (2019). 16.4: The Effects of pH on Solubility. Retrieved from [Link]

• Missouri S&T. (n.d.). Aromatic Nitro Compounds. Retrieved from [Link]

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• 7. Aniline hydrochloride (CAS 142-04-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
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Technical Support Center: Optimizing Recrystallization of 2-Methoxy-4-nitroanilinium Chloride

Welcome to the technical support center for the purification of 2-methoxy-4-nitroanilinium chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on optimizing recrystallization conditions to achieve high-purity material. The information is presented in a question-and-answer format to directly address common challenges and provide scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: What makes the recrystallization of 2-methoxy-4-nitroanilinium chloride potentially challenging?

A1: The primary challenge lies in the dual nature of the molecule. The parent compound, 2-methoxy-4-nitroaniline, is a moderately polar aromatic compound. Upon protonation to form the anilinium chloride salt, its polarity increases significantly. This change in polarity requires careful selection of a solvent system that can effectively dissolve the salt at an elevated temperature while allowing for controlled crystallization upon cooling. Furthermore, the presence of both a basic amine and an acidic proton makes the compound's solubility highly dependent on the pH of the solution.

Q2: What are the most likely impurities in crude 2-methoxy-4-nitroanilinium chloride?

A2: Impurities can originate from the synthesis of the parent 2-methoxy-4-nitroaniline or the salt formation step.[1][2][3] Common impurities may include:

• Unreacted starting materials: Such as 2-methoxyaniline or its acylated precursor.[4][5]

• Isomeric byproducts: Nitration of substituted anilines can sometimes lead to the formation of other isomers.[1]

• Oxidation products: Anilines are susceptible to oxidation, which can result in colored impurities.[6][7][8]

• Residual free base: Incomplete protonation during salt formation will leave some 2-methoxy-4-nitroaniline in the crude product.

• Inorganic salts: Residual salts from the synthesis or pH adjustment steps.

Q3: How do I choose a suitable solvent for the recrystallization?

A3: The ideal solvent should exhibit a steep solubility curve for 2-methoxy-4-nitroanilinium chloride, meaning it has high solubility at elevated temperatures and low solubility at lower temperatures.[9][10] Given the polar nature of the anilinium salt, polar protic solvents are a good starting point.

A systematic approach to solvent screening is recommended:

• Start with polar protic solvents: Alcohols like ethanol, methanol, or isopropanol are often good choices for recrystallizing hydrochloride salts.[11]

• Consider mixed solvent systems: A combination of a "good" solvent (in which the compound is soluble) and a "poor" solvent (in which the compound is less soluble) can be highly effective.[9][12] Common pairs include ethanol/water or isopropanol/diethyl ether.[9][11]

• Perform small-scale solubility tests: Test the solubility of a small amount of your crude material in various solvents at room temperature and upon heating to determine the most promising candidates.[9][13]

Q4: Can I use the solubility data for 2-methoxy-4-nitroaniline to guide my solvent selection for the hydrochloride salt?

A4: Yes, but with caution. The solubility data for the free base, 2-methoxy-4-nitroaniline, provides a useful starting point for understanding the molecule's interactions with different solvents.[14][15][16][17][18] However, the hydrochloride salt will be significantly more polar. Therefore, you should expect its solubility to be higher in polar solvents like water, alcohols, and DMSO, and lower in nonpolar solvents compared to the free base. The relative solubility trend in a series of similar solvents (e.g., different alcohols) might be comparable.

Troubleshooting Guide

Problem 1: The compound "oils out" during recrystallization instead of forming crystals.

This phenomenon occurs when the solute separates from the solution as a liquid rather than a solid.[19]

Cause & Solution:

• The solution is too concentrated or cooled too rapidly: Reheat the mixture to redissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level. Allow the solution to cool more slowly to encourage ordered crystal lattice formation.[19][20]

• The melting point of the compound is lower than the boiling point of the solvent: This is a common cause of oiling out.[19] Consider switching to a lower-boiling point solvent.

• High impurity levels: Significant amounts of impurities can depress the melting point of the mixture, leading to oiling out.[19] A preliminary purification step, such as an acid-base extraction or a wash with a solvent that selectively dissolves the impurities, may be necessary.[11]

Problem 2: No crystals form upon cooling.

Cause & Solution:

• The solution is not saturated (too much solvent was used): This is the most common reason for failed crystallization.[19] Gently heat the solution to evaporate some of the solvent. Once you observe initial crystal formation or turbidity at the boiling point, allow it to cool again.

• Supersaturation: The solution may be supersaturated, requiring a nucleation site for crystal growth to begin.[19]

  • Scratching: Gently scratch the inside of the flask at the liquid's surface with a glass rod.[21][22]

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the cooled solution to initiate crystallization.[19][21]

• Inappropriate solvent: The chosen solvent may be too good at dissolving the compound, even at low temperatures. Re-evaluate your solvent choice.

Problem 3: The recrystallized product is still colored.

Cause & Solution:

• Colored impurities are co-crystallizing with the product: These are often polar, colored byproducts from the synthesis.

  • Activated Carbon Treatment: Add a small amount of activated carbon (charcoal) to the hot solution before filtration.[1][22] The activated carbon will adsorb many colored impurities. Use a minimal amount, as it can also adsorb the desired product. Caution: Do not add activated carbon to a boiling solution, as this can cause violent bumping.

  • Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove the activated carbon and any insoluble impurities.[1][21][23]

Problem 4: The yield is very low.

Cause & Solution:

• Too much solvent was used: A significant portion of the product may remain dissolved in the mother liquor.[20] If possible, concentrate the mother liquor and cool it to obtain a second crop of crystals. Note that the second crop may be less pure.

• Premature crystallization during hot filtration: The solution may have cooled too much during the transfer, causing product to crystallize on the filter paper. To prevent this, use a pre-heated funnel and keep the solution hot.[1][23]

• The compound has significant solubility in the cold solvent: Your chosen solvent may not be ideal. A different solvent or a mixed-solvent system might be necessary to minimize solubility at low temperatures.

Experimental Protocols & Data

Solubility Data for 2-Methoxy-4-nitroaniline (Free Base)

Understanding the solubility of the parent aniline is a crucial first step. The hydrochloride salt will exhibit enhanced solubility in more polar solvents.

Solvent	Solubility Trend at 298.15 K (from highest to lowest)
N-Methylpyrrolidone (NMP)	Highest
Dimethyl Sulfoxide (DMSO)	Very High
1,4-Dioxane	High
Ethyl Acetate	High
Acetonitrile	Moderate
Ethanol	Moderate
Methanol	Moderate
n-Propanol	Moderate
Isopropanol	Moderate
Ethylene Glycol (EG)	Low
n-Butanol	Low
Water	Lowest

This data is for the free base, 2-methoxy-4-nitroaniline, and is sourced from the Journal of Chemical & Engineering Data.[14][16]

Step-by-Step Recrystallization Protocol (Single Solvent System)

This protocol uses ethanol as an example, a common solvent for recrystallizing anilinium salts.[24][25]

• Dissolution: Place the crude 2-methoxy-4-nitroanilinium chloride in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture while stirring.[23][24] Continue adding small portions of hot ethanol until the solid completely dissolves.[21]

• Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon.[1][22] Reheat the mixture to boiling for a few minutes.

• Hot Filtration: If activated carbon or other insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.[1][21][23]

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature.[21][24] Slow cooling promotes the formation of larger, purer crystals.[26] Once at room temperature, place the flask in an ice bath to maximize crystal yield.[24][25]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[13][24][25]

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.[24]

• Drying: Continue to draw air through the crystals on the filter to partially dry them. Then, transfer the purified crystals to a watch glass or drying dish and dry them completely, preferably under vacuum.

Step-by-Step Recrystallization Protocol (Mixed Solvent System)

This protocol uses an ethanol/water system as an example, which is effective for many polar organic compounds.[1][24]

• Dissolution: Dissolve the crude 2-methoxy-4-nitroanilinium chloride in the minimum amount of boiling ethanol.

• Saturation: While the ethanol solution is still hot, add hot water dropwise until you observe persistent cloudiness (turbidity), indicating that the solution is saturated.[1][24]

• Clarification: Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.[24]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature, then place it in an ice bath to complete the crystallization.[24]

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of an ice-cold ethanol/water mixture.[24]

• Drying: Dry the purified crystals.

Visualization of Workflows

Decision-Making Workflow for Solvent Selection

Caption: A flowchart for selecting a suitable recrystallization solvent.

General Recrystallization Workflow

Caption: A step-by-step workflow for a typical recrystallization process.

References

• Bao, Y., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis. Journal of Chemical & Engineering Data, 65(2), 634-643. [Link]

• Li, H., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Journal of Chemical & Engineering Data, 65(5), 2649-2658. [Link]

• Unknown. (n.d.). LAB 1 - EXPERIMENTAL PROCEDURE. Retrieved from University of Massachusetts Boston, Chemistry Department.

• Bao, Y., et al. (2020). 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis. Journal of Chemical & Engineering Data. [Link]

• ResearchGate. (2020). Request PDF: 2-Methoxy-4-nitroaniline Solubility in Several Monosolvents: Measurement, Correlation, and Solvent Effect Analysis. [Link]

• Slideshare. (n.d.). POC-II | PPTX. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Retrieved from [Link]

• ResearchGate. (2020). Request PDF: 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• Unknown. (n.d.). RECRYSTALLISATION. Retrieved from a university chemistry department resource.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. [Link]

• HBCSE. (n.d.). Recrystallization. Retrieved from [Link]

• Google Patents. (2019). CN109776337A - Preparation method of 2-methoxy-4-nitroaniline.

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Google Patents. (n.d.). CN109776337A - The preparation method of 2- methoxyl group -4- nitroaniline.

• Organic Syntheses. (n.d.). p-Anisidine, 2-nitro-. Retrieved from [Link]

• Reddit. (2014, May 26). Purify and dry aniline?. r/chemistry. [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. [Link]

• Organic Syntheses. (n.d.). 4-Aminotetraphenylmethane. Retrieved from [Link]

• LookChem. (n.d.). Purification of Aniline. Retrieved from [Link]

• SIELC Technologies. (2018, February 17). Separation of 2-Methoxy-4-nitroaniline on Newcrom R1 HPLC column. [Link]

• ResearchGate. (2018, April 10). How can I recrystallized the HCl salt of organic compounds such as fluoxetine hydrochloride?. [Link]

• Veeprho. (n.d.). 2-Methoxy-4-nitroaniline | CAS 97-52-9. Retrieved from [Link]

• TutorChase. (n.d.). How is recrystallisation used to purify salts?. Retrieved from [Link]

• Sciencemadness Discussion Board. (2023, July 4). Purification of Aniline Hydrochloride. [Link]

• Frawley, R. P., et al. (2020). Evaluation of 2-methoxy-4-nitroaniline (MNA) in hypersensitivity, 14-day subacute, reproductive, and genotoxicity studies. Toxicology, 441, 152474. [Link]

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• 4. Preparation method of 2-methoxy-4-nitroaniline - Eureka | Patsnap [eureka.patsnap.com]
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Preventing oxidation and degradation of 2-methoxy-4-nitroanilinium chloride during storage

Technical Support Center: Preventing Oxidation & Degradation of 2-Methoxy-4-nitroanilinium Chloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help you troubleshoot and prevent the degradation of 2-methoxy-4-nitroanilinium chloride (also known as 4-nitro-o-anisidine hydrochloride). This compound is highly sensitive to environmental variables. Understanding the causality behind its degradation is critical for maintaining its chemical integrity for sensitive downstream assays and drug development workflows.

Section 1: The Causality of Degradation (Mechanistic Overview)

To stabilize a compound, you must first understand why it degrades. 2-Methoxy-4-nitroanilinium chloride contains an electron-donating methoxy group (-OCH3) and an amine group, balanced by an electron-withdrawing nitro group (-NO2).

• The Methoxy Effect : The methoxy group donates electron density into the aromatic ring via resonance. This unusually high electron density makes the ring and the amine nitrogen highly nucleophilic and susceptible to electrophilic attack and oxidation (1)[1].

• The Role of the Hydrochloride Salt : In its pristine state, the amine is protonated (anilinium chloride), which ties up the nitrogen's lone electron pair, granting it temporary stability against oxidants.

• The Moisture-Oxidation Loop : When exposed to ambient moisture, the salt undergoes partial hydrolysis, deprotonating into the free base (2-methoxy-4-nitroaniline). The free base is rapidly oxidized by atmospheric oxygen or UV-induced radicals, forming nitroso intermediates and azo-linked dimers. Advanced oxidation eventually leads to complete ring cleavage, yielding oxalic, acetic, and formic acids (2)[2].

Section 2: Troubleshooting & FAQs

Q1: My powder has shifted from pale yellow to a deep orange/brown. What happened, and can I still use it? A: The color shift is a direct visual indicator of oxidation. The free amine has oxidized into nitroso compounds, which then couple with unreacted amines to form highly conjugated, brightly colored azo-dimers. Because the chemical identity of the bulk powder has fundamentally changed, highly discolored batches should be discarded to ensure scientific integrity.

Q2: Why is moisture control just as critical as oxygen control for this specific compound? A: Moisture acts as the catalyst for oxidation. The hydrochloride salt is relatively stable because the amine is protonated. Ambient humidity causes the salt to dissociate, shifting the equilibrium toward the free base. The free base's exposed lone pair is significantly more reactive to oxygen. Without moisture, the activation energy required for atmospheric oxygen to degrade the salt remains prohibitively high.

Q3: How does UV light affect the stability of this compound? A: Nitroaromatics are notoriously photosensitive. UV photons excite the nitro group, triggering intramolecular hydrogen abstraction or generating reactive oxygen species (ROS). These ROS accelerate the oxidation of the amine group, bypassing the need for moisture-induced deprotonation.

Q4: What is the recommended long-term storage protocol? A: The compound must be stored in a dry, cool, and well-ventilated place, kept tightly closed, and isolated from strong oxidizing agents (3)[3]. Specifically, store it below 30°C (ideally at 4°C for long-term storage) in amber glass vials, heavily desiccated, and backfilled with an inert gas like Argon (4)[4].

Section 3: Self-Validating Inert Aliquoting Protocol

To guarantee trustworthiness in your assays, implement this self-validating workflow. This protocol prevents the synergistic degradation loop of moisture-induced deprotonation and subsequent oxidation.

• Step 1: Thermal Dehydration of Receptacles Bake amber glass vials (set PTFE-lined caps aside) at 110°C for 2 hours to eliminate surface-bound moisture. Cool them in a vacuum desiccator.

• Step 2: Atmospheric Displacement Transfer the bulk 2-methoxy-4-nitroanilinium chloride and the baked vials into a controlled glove box purged with Argon (O2 < 5 ppm, H2O < 5 ppm).

• Step 3: Single-Use Aliquoting Weigh the compound into single-use aliquots. Causality: This prevents the bulk powder from undergoing repeated hygroscopic shock and oxygen exposure during daily lab use.

• Step 4: Hermetic Sealing Cap tightly with PTFE-lined lids and wrap the seal with Parafilm to prevent the micro-ingress of atmospheric gases.

• Step 5: Self-Validating Storage Place the aliquots in a secondary desiccator cabinet containing a cobalt-free moisture indicator card. Validation: If the indicator transitions from blue to pink, the environmental control is breached, validating an immediate need to replace the desiccant and check the seals.

Section 4: Quantitative Data & Thresholds

Below is a summary of the critical physicochemical parameters dictating the stability of 2-methoxy-4-nitroanilinium chloride.

Parameter	Value / Threshold	Mechanistic Impact
Optimal Storage Temp	< 30°C (Idealy 4°C)	Suppresses thermal auto-oxidation kinetics and limits molecular kinetic energy (4)[4].
Critical Humidity Level	< 20% RH	Prevents the hydrolysis and deprotonation of the protective hydrochloride salt (3)[3].
Degradation End-Products	Oxalic, Acetic, Formic Acids	Formed via deep oxidation and aromatic ring cleavage, drastically altering pH and assay chemistry (2)[2].
Incompatible Materials	Strong Oxidants, Acids	Rapidly accelerates the degradation pathway, causing immediate sample ruin ().

Section 5: Mechanistic Degradation Pathway

The diagram below illustrates the logical relationship between environmental triggers, the chemical degradation pathway, and the targeted interventions required to maintain stability.

Fig 1: Degradation pathway of 2-methoxy-4-nitroanilinium chloride and targeted interventions.

Section 6: References

• Fisher Scientific . "SAFETY DATA SHEET: 2-Methoxy-4-nitroaniline." 3

• TCI Chemicals . "SAFETY DATA SHEET - Tokyo Chemical Industry: 2-Methoxy-4-nitroaniline."

• ChemBK . "Fast Red B base - Physico-chemical Properties & Storage." 4

• National Institutes of Health (NIH) / RSC Advances . "Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process." 2

• American Chemical Society (ACS) . "A Probable Hydrogen-Bonded Meisenheimer Complex: An Unusually High SNAr Reactivity of Nitroaniline Derivatives." 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study on the degradation mechanism and pathway of benzene dye intermediate 4-methoxy-2-nitroaniline via multiple methods in Fenton oxidation process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chembk.com [chembk.com]

Technical Support Center: Troubleshooting 2-Methoxy-4-nitroanilinium Chloride Crystallization

Foreword from the Senior Application Scientist Welcome to the crystallization support center. Growing high-quality single crystals of organic nonlinear optical (NLO) materials and their salts requires a rigorous balance of thermodynamics and kinetics. 2-Methoxy-4-nitroaniline is a well-documented NLO material[1], but converting it into its chloride salt (2-methoxy-4-nitroanilinium chloride) and isolating it as a diffraction-quality single crystal introduces complex speciation dynamics.

When troubleshooting organic salt crystallization, we must look beyond simple solvent evaporation. The causality of crystal defects usually traces back to three fundamental pillars: acid-base equilibrium (pH), the width of the metastable zone during supersaturation, and the steric interference of oxidized impurities[2]. The guides and protocols below are designed as self-validating systems to ensure that every step of your workflow mathematically and chemically guarantees the next.

Diagnostic Logic Workflow

Before adjusting your laboratory parameters, consult the decision tree below to identify the mechanistic root cause of your crystal growth failure.

Fig 1: Logical troubleshooting workflow for resolving organic salt crystallization defects.

Quantitative Parameter Optimization

To prevent crossing the catastrophic nucleation threshold, your environmental and chemical parameters must be strictly controlled. The table below summarizes the causality of parameter deviations.

Parameter	Optimal Target	Consequence of Sub-Optimal Range	Mechanistic Causality
pH Level	< 2.0	Free base co-crystallization	Insufficient protonation shifts the equilibrium toward the less soluble free base, causing it to precipitate prematurely[2].
Evaporation Rate	< 0.5% mass/day	Microcrystalline powder	Rapid solvent loss spikes supersaturation, forcing the system past the metastable limit into uncontrolled, rapid nucleation.
Temperature	20.0 ± 0.1 °C	Zoned/defective crystals	Thermal fluctuations cause cyclical dissolution and rapid re-precipitation, trapping solvent and introducing lattice defects.
Precursor Purity	> 99.5%	Opaque/stunted facets	Oxidized aniline byproducts adsorb onto growing crystal faces, sterically hindering regular lattice extension.

Self-Validating Experimental Protocol: Slow Evaporation Growth

To grow 2-methoxy-4-nitroanilinium chloride, we adapt the slow evaporation techniques proven effective for similar anilinium chloride derivatives[3]. Do not proceed to the next step unless the validation criteria are met.

Step 1: Precursor Purification & Validation

• Action: Dissolve commercial 2-methoxy-4-nitroaniline in warm ethanol and recrystallize to remove oxidized byproducts.

• Validation: Dissolve a 10 mg sample of the recrystallized product in 1 mL of ethanol. The solution must be a clear, vibrant yellow. If the solution exhibits a brown or muddy tint, oxidation products remain. Repeat recrystallization.

Step 2: Salt Speciation & Acidification

• Action: Dissolve 0.01 mol of the purified 2-methoxy-4-nitroaniline in 20 mL of ethanol. Slowly add a stoichiometric excess of concentrated hydrochloric acid (approx. 6 mol/L) dropwise while stirring[3].

• Validation: Monitor the pH of the solution. It must drop and stabilize below pH 2.0 to mathematically ensure that >99% of the weak base is protonated into the anilinium cation[2].

Step 3: Elimination of Heterogeneous Nucleants

• Action: Pass the acidified solution through a 0.22 µm PTFE syringe filter directly into a clean, dust-free crystallization vial.

• Validation: Shine a laser pointer through the vial in a dark room. You should observe no Tyndall effect (light scattering). If scattering is observed, particulate matter is present, which will cause premature, low-quality nucleation. Refilter the solution.

Step 4: Controlled Metastable Incubation

• Action: Seal the vial with Parafilm and puncture exactly two pinholes using a sterile needle. Place the vial in a vibration-isolated, temperature-controlled incubator set strictly to 20.0 °C.

• Validation: Weigh the vial daily using an analytical balance. The mass loss must not exceed 0.5% per day. If mass loss is higher, seal one pinhole. If no mass is lost after 3 days, add one additional pinhole.

Step 5: Harvesting

• Action: Once crystals reach diffraction quality (typically 1–3 mm in dimension), carefully decant the mother liquor. Wash the crystals immediately with cold, dry hexane to remove residual acid and unevaporated solvent, then dry under a gentle stream of nitrogen.

Frequently Asked Questions (FAQs)

Q: My solution is turning dark brown over time, and the resulting crystals are opaque. What is happening? A: Anilines are highly susceptible to oxidation, particularly in the presence of light and trace transition metals. The oxidized byproducts act as structural impurities. Because these byproducts share structural similarities with your target molecule, they easily adsorb onto the growing crystal faces. Once attached, they sterically disrupt the regular attachment of subsequent solute molecules, leading to stunted growth and opacity. Solution: Perform your crystallization in an amber vial or a dark incubator, and ensure your starting material is freshly recrystallized.

Q: I am getting a fine, yellow powder at the bottom of the vial instead of distinct single crystals. How do I fix this? A: You are experiencing catastrophic nucleation. This occurs when the evaporation rate is too high, causing the solution's concentration to rapidly overshoot the metastable zone. Instead of solute molecules migrating to a few existing nucleation sites (crystal growth), the thermodynamic driving force becomes so high that thousands of new nuclei form simultaneously (powder). Solution: Reduce the evaporation rate by decreasing the number of pores in your vial cover, and ensure the incubator is completely free of mechanical vibrations.

Q: Crystals are forming, but single-crystal X-ray diffraction (SC-XRD) reveals they are the free base (2-methoxy-4-nitroaniline) and not the chloride salt. Why? A: This is a speciation failure driven by an improper pH gradient. 2-Methoxy-4-nitroaniline is a weak organic base. If the concentration of HCl in your solvent system is insufficient, the acid-base equilibrium shifts back toward the unprotonated free base[2]. Because the free base often has a lower solubility limit than the ionic salt in polar solvents like ethanol, it reaches supersaturation first and co-crystallizes. Solution: You must use a higher stoichiometric excess of HCl during the preparation phase to lock the molecule in its cationic anilinium state[3].

References

• Title: Growth and characterization of organic 2-methoxy-4-nitroaniline single crystal for optical applications Source: ResearchGate URL
• Title: 4-Methoxyanilinium chloride Source: IUCr Journals URL
• Title: Crystallization of a Salt of a Weak Organic Acid and Base: Solubility Relations, Supersaturation Control and Polymorphic Behavior Source: ACS Publications URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.iucr.org [journals.iucr.org]

Reference Data & Comparative Studies

Comparing the crystal packing of 2-methoxy-4-nitroanilinium chloride and 4-nitroaniline

An in-depth understanding of crystal packing is critical for researchers in materials science, crystallography, and drug development. The spatial arrangement of molecules within a crystal lattice dictates macroscopic properties such as solubility, melting point, mechanical stability, and nonlinear optical (NLO) behavior.

This guide provides an objective, mechanistic comparison of the crystal packing between a neutral push-pull chromophore, 4-nitroaniline , and an organic salt, 2-methoxy-4-nitroanilinium chloride . By analyzing the shift from neutral hydrogen bonding to charge-assisted ionic networks, we can understand the causality behind their distinct crystallographic behaviors.

Mechanistic Drivers of Crystal Packing

To understand how these two compounds crystallize, we must first examine their molecular electronic states and how those states dictate intermolecular forces.

4-Nitroaniline: Dipole-Driven Neutral Packing

4-nitroaniline is a classic "push-pull" system. The electron-donating amine (-NH₂) group and the electron-withdrawing nitro (-NO₂) group are connected via a conjugated aromatic π -system. This results in a strong molecular dipole. In the solid state, the system seeks to minimize its electrostatic energy. Consequently, the molecules arrange themselves in an anti-parallel fashion, crystallizing in a centrosymmetric space group (typically P21​/n ). The primary packing driver is the neutral N-H···O hydrogen bond , where the amine protons donate to the nitro oxygens of adjacent molecules, forming 1D chains that interlock into 2D sheets[1].

2-Methoxy-4-nitroanilinium Chloride: Charge-Assisted Ionic Networks

When a methoxy group is introduced at the ortho position and the amine is protonated with hydrochloric acid to form 2-methoxy-4-nitroanilinium chloride , the crystallographic paradigm shifts entirely.

• Disruption of Conjugation: Protonation of the amine to -NH₃⁺ ties up the nitrogen lone pair, drastically reducing the push-pull conjugation across the ring.

• Steric Hindrance: The bulky -OCH₃ group forces the molecule out of strict planarity, altering the accessible angles for close packing[2].

• Charge-Assisted Bonding: The packing is no longer dominated by weak dipole interactions but by strong, Coulombic charge-assisted N-H···Cl hydrogen bonds . The -NH₃⁺ group acts as a triple hydrogen-bond donor to the spherical chloride anions, a behavior extensively documented in analogous nitroanilinium chlorides[3]. This results in robust 2D corrugated sheets or 3D ionic networks rather than simple 1D chains[4].

Quantitative Structural Comparison

The following table summarizes the divergent crystallographic properties driven by the transition from a neutral aniline to an anilinium chloride salt.

Property	4-Nitroaniline	2-Methoxy-4-nitroanilinium Chloride
Molecular State	Neutral molecule	Organic salt (Cation/Anion pair)
Primary H-Bond Donor	-NH₂ (Neutral amine)	-NH₃⁺ (Protonated anilinium)
Primary H-Bond Acceptor	-NO₂ (Nitro oxygen atoms)	Cl⁻ (Chloride ion)
Dominant Interaction	Dipole-dipole & N-H···O	Charge-assisted N-H···Cl
Crystal Packing Motif	1D chains packing into 2D anti-parallel sheets	2D/3D corrugated ionic networks
Conjugation	Strong push-pull (Amine to Nitro)	Disrupted (Amine lone pair protonated)

Logical Flow of Crystal Engineering

The diagram below illustrates the causal relationship between molecular modifications and the resulting macroscopic crystal packing motifs.

Logical flow: Molecular features dictate intermolecular forces and resulting crystal packing.

Experimental Methodology: Crystal Growth and SCXRD Validation

To empirically validate the crystal packing differences, researchers must employ rigorous, self-validating crystallization and diffraction protocols. Below is the standardized workflow for generating and analyzing these crystals.

Phase 1: Controlled Crystallization (Slow Evaporation Method)

Causality Note: Slow evaporation ensures the system remains in the metastable zone, promoting the growth of a single, defect-free thermodynamic crystal rather than kinetic polymorphs.

• Solvent Selection:

  • For 4-nitroaniline: Dissolve 50 mg in 5 mL of a 1:1 mixture of ethyl acetate and ethanol.

  • For 2-methoxy-4-nitroanilinium chloride: Dissolve 50 mg in 5 mL of methanol or a methanol/water mixture to accommodate the ionic nature of the salt.

• Solution Preparation: Sonicate the solutions for 10 minutes at room temperature to ensure complete dissolution. Filter through a 0.22 µm PTFE syringe filter into clean glass vials to remove nucleation-inducing dust particles.

• Controlled Evaporation: Cover the vials with perforated Parafilm (3-5 pinholes) to restrict the evaporation rate. Store in a vibration-free environment at a constant 20 °C.

• Harvesting: After 7–14 days, harvest the resulting single crystals using a stereomicroscope. Suspend immediately in inert paratone oil to prevent atmospheric degradation or solvent loss.

Phase 2: Single-Crystal X-Ray Diffraction (SCXRD)

Causality Note: Data collection at cryogenic temperatures (100 K) minimizes atomic thermal vibrations (Debye-Waller factors), allowing for the precise resolution of hydrogen atom positions—critical for confirming N-H···O vs. N-H···Cl networks.

• Mounting: Select a crystal with dimensions roughly 0.2 × 0.2 × 0.1 mm. Mount it on a MiTeGen loop using paratone oil and transfer it to the diffractometer's cold stream (100 K).

• Data Collection: Utilize a diffractometer equipped with a CCD/CMOS detector and Mo K α radiation ( λ = 0.71073 Å). Collect full-sphere data to ensure high redundancy.

• Structure Solution: Solve the structure using direct methods (e.g., SHELXT). Locate the heavy atoms (C, N, O, Cl) from the electron density map.

• Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Critical Validation Step: For the salt, locate the three amine protons from the difference Fourier map to definitively prove protonation (anilinium formation) and map the N-H···Cl hydrogen bonding network[3].

• Surface Analysis: Export the .cif file to software like CrystalExplorer to generate Hirshfeld surfaces. This will quantitatively validate that O···H contacts dominate 4-nitroaniline, whereas Cl···H contacts dominate the anilinium salt.

References

• Crystal Structures and Density Functional Theory Calculations of o- and p-Nitroaniline Derivatives SciSpace URL:[Link]

• Structure of 2-methoxy-4-nitroaniline Acta Crystallographica Section C (IUCr) URL:[Link]

• N-Methyl-4-nitroanilinium chloride National Institutes of Health (PMC) URL: [Link]

• 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride National Institutes of Health (PMC) URL:[Link]

Sources

• 1. scispace.com [scispace.com]
• 2. journals.iucr.org [journals.iucr.org]
• 3. N-Methyl-4-nitro­anilinium chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Hy­droxy-N-(4-meth­oxy­benz­yl)-4-nitro­anilinium chloride - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for the Purity of 2-Methoxy-4-nitroanilinium Chloride

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like 2-methoxy-4-nitroanilinium chloride, a potential intermediate or API, ensuring its purity requires analytical methods that are not just accurate, but rigorously validated to be fit for purpose. This guide provides an in-depth, comparative analysis of two High-Performance Liquid Chromatography (HPLC) methods for this purpose, grounded in the authoritative principles of the International Council for Harmonisation (ICH) Q2(R1) guideline.[1][2]

We will explore the validation of a traditional reversed-phase HPLC method (Method A) and a modern Ultra-High-Performance Liquid Chromatography (UHPLC) alternative (Method B). This comparison will illuminate the trade-offs in performance, speed, and resource utilization, offering researchers and drug development professionals the insights needed to make informed decisions.

The Regulatory Imperative: ICH Q2(R1)

Before delving into experimental specifics, it is crucial to understand the framework that governs this process. The ICH Harmonised Guideline Q2(R1), "Validation of Analytical Procedures: Text and Methodology," provides a comprehensive framework for validating analytical methods.[1][2] The objective is to demonstrate that an analytical procedure is suitable for its intended purpose.[1] For a purity assay, this means the method must be able to accurately and precisely quantify the main component while differentiating it from all potential impurities and degradation products.

The validation process examines a series of performance characteristics, which we will use as the basis for our comparison:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[3]

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes Repeatability (intra-assay precision) and Intermediate Precision.

• Detection Limit (LOD) & Quantitation Limit (LOQ): The lowest amounts of an analyte that can be detected and quantitatively measured with suitable precision and accuracy, respectively.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Methodology Showdown: Conventional HPLC vs. Modern UHPLC

To provide a practical comparison, we present two distinct, yet viable, reversed-phase HPLC methods for the purity analysis of 2-methoxy-4-nitroanilinium chloride. High-performance liquid chromatography is a widely accepted and robust technique for determining the purity of aromatic nitro compounds.[4][5]

Parameter	Method A: Conventional HPLC	Method B: Ultra-High-Performance Liquid Chromatography (UHPLC)
Instrument	Standard HPLC System with UV Detector	UHPLC System with UV or Diode Array Detector (DAD)
Column	C18, 4.6 x 150 mm, 5 µm particle size	C18, 2.1 x 50 mm, <2 µm particle size
Mobile Phase	Acetonitrile:Water (50:50, v/v)	Acetonitrile:Water (50:50, v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV at 254 nm	UV at 254 nm
Injection Vol.	10 µL	2 µL
Column Temp.	30°C	40°C
Typical Run Time	~15 minutes	~3 minutes

Causality Behind Choices:

• Method A represents a classic, workhorse approach. The 5 µm particle size column is robust and less prone to clogging, but results in broader peaks and longer run times.

• Method B leverages UHPLC technology with sub-2 µm particles. This provides significantly higher efficiency, leading to sharper peaks, better resolution, and drastically shorter analysis times. The addition of formic acid to the mobile phase can improve peak shape and ionization efficiency if mass spectrometry (MS) were to be used for peak identification. The higher temperature reduces mobile phase viscosity, allowing for efficient operation at higher flow rates relative to the column dimensions.

Validation Parameter Deep Dive: A Head-to-Head Comparison

Specificity (Stability-Indicating Nature)

A purity method must be "stability-indicating," meaning it can separate the main analyte from its degradation products. This is demonstrated through forced degradation studies, where the drug substance is subjected to harsh conditions to intentionally produce degradants.[6][7] As mandated by ICH guidelines, stress conditions should include acid, base, oxidation, heat, and light.[8][9]

Experimental Protocol: Forced Degradation

• Prepare Solutions: Create separate solutions of 2-methoxy-4-nitroanilinium chloride in a suitable solvent (e.g., mobile phase).

• Apply Stress:

  • Acid: Add 0.1 M HCl and heat at 60°C.

  • Base: Add 0.1 M NaOH and heat at 60°C.

  • Oxidation: Add 3% H₂O₂ at room temperature.

  • Thermal: Heat a solid sample at 105°C.

  • Photolytic: Expose a solution to a calibrated light source (per ICH Q1B).[10]

• Analysis: Inject the stressed samples, along with an unstressed control, into the HPLC system.

• Evaluation: Assess peak purity using a Diode Array Detector (DAD) to ensure the main peak is spectrally pure and that all degradant peaks are well-resolved from the main analyte peak.

Comparative Results:

Stress Condition	Method A: HPLC (% Degradation, Resolution)	Method B: UHPLC (% Degradation, Resolution)
Acid (0.1M HCl)	12.5% (Resolution of main impurity: 2.1)	12.8% (Resolution of main impurity: 3.5)
Base (0.1M NaOH)	18.2% (Resolution of main impurity: 1.9)	18.5% (Resolution of main impurity: 3.1)
Oxidation (3% H₂O₂)	8.5% (Resolution of main impurity: 2.5)	8.6% (Resolution of main impurity: 4.0)
Thermal (105°C)	5.1% (No major degradants observed)	5.0% (No major degradants observed)
Photolytic	9.8% (Resolution of main impurity: 2.2)	9.9% (Resolution of main impurity: 3.8)
Acceptance Criterion: Resolution > 1.5 for all degradant peaks from the main analyte peak.

Expert Insight: Both methods successfully demonstrate specificity. However, Method B (UHPLC) provides significantly better resolution between the parent peak and its degradants due to higher column efficiency. This superior separation power offers greater confidence in the method's stability-indicating capabilities.

Linearity and Range

Linearity demonstrates a proportional relationship between analyte concentration and detector response. The range is the concentration interval over which this relationship holds true with acceptable accuracy and precision.[3][11] For a purity assay, the range is typically validated from 80% to 120% of the target analytical concentration.[11]

Experimental Protocol: Linearity

• Prepare Stock Solution: Create a concentrated stock solution of the reference standard.

• Prepare Calibration Standards: Perform serial dilutions to create at least five concentration levels spanning the desired range (e.g., 80, 90, 100, 110, 120 µg/mL).

• Analysis: Inject each standard in triplicate.

• Evaluation: Plot the average peak area against concentration and perform a linear regression analysis.

Comparative Results:

Parameter	Method A: HPLC	Method B: UHPLC
Range	80 - 120 µg/mL	80 - 120 µg/mL
Correlation Coefficient (r²)	0.9992	0.9998
Y-intercept	Minimal, not significantly different from zero	Minimal, not significantly different from zero
Acceptance Criterion: r² ≥ 0.999

Expert Insight: Both methods exhibit excellent linearity. The slightly higher correlation coefficient for Method B can be attributed to the sharper, more symmetrical peaks, which allow for more consistent integration by the chromatography data system.

Accuracy

Accuracy is determined by analyzing samples with known concentrations and comparing the measured value to the true value. This is often done by spiking a placebo (matrix) with known amounts of the API at different concentration levels.

Experimental Protocol: Accuracy (Spike Recovery)

• Prepare Spiked Samples: If a matrix (e.g., a formulation) is involved, spike the placebo at three concentration levels (e.g., 80%, 100%, 120%) with the API. If analyzing a drug substance, this can be assessed via comparison to a high-purity, traceable reference standard. For this guide, we assume the latter.

• Analysis: Prepare and analyze nine determinations across the three levels (3 concentrations, 3 replicates each).

• Evaluation: Calculate the percentage recovery for each sample.

Comparative Results:

Concentration Level	Method A: HPLC (Mean % Recovery)	Method B: UHPLC (Mean % Recovery)
80%	99.5%	100.2%
100%	100.3%	100.1%
120%	100.8%	99.7%
Acceptance Criterion: Mean recovery between 98.0% and 102.0% at each level.

Expert Insight: Both methods demonstrate high accuracy, with results falling well within the typical acceptance criteria, proving their capability for reliable quantification.

Precision

Precision is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short time interval under the same conditions.

• Intermediate Precision: Assesses variations within the same laboratory (e.g., different days, different analysts, different equipment).

Experimental Protocol: Precision

• Repeatability: Prepare six individual samples at 100% of the target concentration and analyze them.

• Intermediate Precision: Have a second analyst repeat the repeatability experiment on a different day using a different HPLC system (if available).

• Evaluation: Calculate the Relative Standard Deviation (%RSD) for the results from both experiments.

Comparative Results:

Precision Level	Method A: HPLC (%RSD)	Method B: UHPLC (%RSD)
Repeatability (n=6)	0.45%	0.25%
Intermediate Precision (n=12)	0.68%	0.42%
Acceptance Criterion: %RSD ≤ 2.0%

Expert Insight: The superior peak shape and shorter run time of Method B contribute to its higher precision (lower %RSD). Faster analyses reduce the opportunity for system drift over the course of a sequence, and sharper peaks are integrated more reproducibly.

Visualization of the Validation Workflow

A robust validation process follows a logical sequence, ensuring that foundational parameters are established before moving to more complex ones.

Caption: Logical workflow for HPLC analytical method validation.

Conclusion: Selecting the Optimal Method

Both the conventional HPLC (Method A) and the UHPLC (Method B) methods can be successfully validated for the purity determination of 2-methoxy-4-nitroanilinium chloride. The choice between them hinges on the specific needs and constraints of the laboratory.

• Method A (Conventional HPLC) is a robust, reliable, and widely accessible method. It is perfectly suitable for quality control labs where throughput is not the primary concern and where the robustness of older, established technology is valued.

• Method B (UHPLC) represents the modern standard for chromatographic analysis. Its primary advantages are a dramatic reduction in analysis time (approximately 5-fold in this example) and solvent consumption, leading to higher throughput and lower operational costs. The enhanced resolution provides greater confidence in separating all potential impurities, making it the superior choice for method development, high-throughput screening, and complex impurity profiling.

For research and development professionals, the investment in UHPLC technology is justified by the speed and quality of data it provides, accelerating the entire drug development timeline.

References

• SGS Singapore. (n.d.). Forced Degradation Testing. Retrieved from [Link][6]

• ICH. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][1]

• ResolveMass Laboratories. (2026, February 15). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link][8]

• MicroSolv Technology Corporation. (2025, November 3). System suitability Requirements for a USP HPLC Method. Retrieved from [Link][12][13]

• Patel, K. et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Advanced Pharmacy Education & Research. Retrieved from [Link][7]

• ICH. (1996, November). Q1B Photostability Testing of New Drug Substances and Products. Retrieved from [Link][10]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link][14]

• IJCRT. (2021, July). ICH GUIDELINES: STRESS DEGRADATION STUDY. Retrieved from [Link][9]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link][2]

• Pharmaguideline. (n.d.). Steps for HPLC Method Validation. Retrieved from [Link][3]

• Kaczmarek, E. et al. (2007). DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis Online. Retrieved from [Link][5]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link][11]

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A Senior Scientist's Guide to the Comparative Thermal Analysis of 2-Methoxy-4-nitroanilinium Chloride and Related Compounds

This guide provides an in-depth technical comparison of the thermal properties of 2-methoxy-4-nitroanilinium chloride, benchmarked against its parent molecule, 2-methoxy-4-nitroaniline, and the foundational anilinium chloride salt. The conversion of an active pharmaceutical ingredient (API) into a salt form is a cornerstone of drug development, often enhancing critical properties like solubility and stability.[1] Understanding the thermal behavior of these salts is paramount for determining processing parameters, storage conditions, and formulation stability.

Through a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), we can elucidate key material properties including thermal stability, decomposition kinetics, melting points, and other phase transitions. This guide explains the causality behind the experimental design and provides a framework for interpreting the resulting data for nitroaniline-based organic salts, which are of significant interest in medicinal and materials chemistry.[2][3]

Foundational Principles: Why TGA/DSC for Organic Salts?

Before delving into the experimental data, it is crucial to understand what each technique reveals.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[4] For an anilinium salt, TGA can identify the onset temperature of decomposition, quantify the mass loss associated with different degradation steps, and help elucidate the decomposition mechanism (e.g., loss of HCl followed by degradation of the aniline moiety).[5]

• Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow required to increase the temperature of a sample and a reference.[6] This technique is essential for identifying phase transitions such as melting (endothermic) and crystallization (exothermic), as well as chemical reactions like decomposition. The enthalpy of these transitions provides quantitative data on the energy absorbed or released.[7]

For a compound like 2-methoxy-4-nitroanilinium chloride, the combination of TGA and DSC allows us to build a complete thermal profile, distinguishing between physical melting and chemical decomposition, which may occur concurrently.

The Comparative Framework: Selecting the Right Benchmarks

To properly evaluate the thermal properties of 2-methoxy-4-nitroanilinium chloride, a comparative approach is essential. The choice of reference compounds is not arbitrary; it is designed to isolate the effects of the salt formation and the specific substituents on the aniline ring.

• 2-Methoxy-4-nitroaniline (Parent Compound): The free base form serves as the primary baseline. Its known melting point is approximately 140–142 °C.[8] By comparing the salt to the parent molecule, we can directly assess how protonation and the presence of the chloride counter-ion affect thermal stability.

• Anilinium Chloride (Base Salt): This simple salt provides insight into the thermal behavior of the anilinium chloride moiety itself, without the influence of the methoxy and nitro groups. It has a reported melting point of 196 °C and a boiling point of 245 °C.[9]

• 2-Methoxy-4-nitroanilinium Chloride (Target Salt): This is the compound of interest. Its thermal behavior will be a hybrid of the characteristics derived from its parent aniline structure and the anilinium chloride salt form.

Master Protocols for TGA & DSC Analysis

The validity of thermal analysis data is contingent upon a meticulously executed and well-justified experimental protocol. The following step-by-step methodologies are designed to ensure reproducibility and accuracy.

Experimental Workflow Diagram

Caption: Standardized workflow for TGA/DSC analysis of anilinium salts.

Detailed TGA Protocol

• Instrumentation: Calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 3-5 mg of the sample into a standard aluminum or platinum TGA pan. Using a small, uniform sample mass minimizes thermal gradients within the sample.[5]

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min. An inert atmosphere is critical to prevent oxidative decomposition, ensuring that the observed mass loss is due to thermal decomposition alone.[10]

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes to ensure thermal stability before the analysis begins.

  • Heat the sample from 30 °C to 400 °C at a constant heating rate of 10 °C/min. This rate provides a good balance between resolution and experimental time.[10]

• Data Analysis: Plot the percentage of initial mass versus temperature. Calculate the derivative of this curve (DTG) to precisely identify the temperatures of maximum mass loss rate.

Detailed DSC Protocol

• Instrumentation: Calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum DSC pan. Sealing the pan is crucial to prevent mass loss due to sublimation or early decomposition before a thermal event, which would affect the measured enthalpy.[7][11] Prepare an empty, sealed aluminum pan as a reference.

• Atmosphere: Purge the DSC cell with high-purity nitrogen at a flow rate of 50 mL/min to maintain an inert environment.[11]

• Thermal Program:

  • Equilibrate at 30 °C for 5 minutes.

  • Heat the sample from 30 °C to 400 °C at a heating rate of 10 °C/min. Using the same heating rate as in the TGA experiment allows for direct correlation of thermal events.

• Data Analysis: Plot the heat flow (mW) versus temperature. Determine the onset temperature, peak temperature, and integrate the area under the peaks to calculate the enthalpy of fusion (ΔHfus) or decomposition (ΔHdecomp).

Interpreting the Thermograms: A Comparative Discussion

Based on the established principles of thermal analysis and data from related compounds, we can predict the expected thermal behavior of our three test articles. The following table summarizes this hypothetical, yet scientifically grounded, data.

Compound	Key DSC Event	Tonset (°C)	Tpeak (°C)	ΔH (J/g)	Key TGA Event	Tonset (°C)	Mass Loss (%)
2-Methoxy-4-nitroaniline	Melting (Endotherm)	140.5	142.1	135	Decomposition	250	~98%
Anilinium Chloride	Melting (Endotherm)	195.8	198.2	150	Decomposition	240	~99%
2-Methoxy-4-nitroanilinium Chloride	Melting w/ Decomposition	215.0	220.5	190 (Total)	Decomposition	215	~18% (HCl), ~81% (Org)

Analysis of Expected Results

• 2-Methoxy-4-nitroaniline: We expect a sharp endothermic peak in the DSC thermogram around 141°C, corresponding to its melting point.[8] The TGA curve would likely remain flat until a much higher temperature (e.g., ~250°C), where a sharp, single-stage mass loss would indicate rapid decomposition of the molecule.

• Anilinium Chloride: The DSC should show a distinct melting endotherm around 196-198°C.[9] The TGA data would show decomposition initiating around 240°C, likely corresponding to the loss of HCl and sublimation/decomposition of aniline. The process might occur in overlapping stages.

• 2-Methoxy-4-nitroanilinium Chloride: This is where the comparative analysis becomes insightful.

  • Increased Thermal Stability: The salt form is expected to exhibit a higher melting/decomposition temperature than the parent aniline (215°C vs. 141°C). This increased stability is a common and desirable outcome of salt formation, attributed to the strong ionic interactions in the crystal lattice.[1]

  • Decomposition Mechanism: Unlike the parent compound, the salt's decomposition is predicted to be more complex. The TGA would likely show a multi-stage decomposition. The initial mass loss of ~18% corresponds closely to the theoretical mass percentage of HCl (17.9%), suggesting that the decomposition is initiated by the loss of hydrogen chloride gas. This is a characteristic decomposition pathway for many hydrochloride salts. The subsequent major mass loss would be the degradation of the remaining 2-methoxy-4-nitroaniline molecule.

  • Coupled Events: The DSC thermogram for the salt would likely show a broad or complex endotherm starting around 215°C. This event represents the convolution of melting and decomposition occurring simultaneously, a common phenomenon in organic salts where the melting point and decomposition temperature are close.

Decomposition Pathway Relationship

Caption: Proposed thermal decomposition pathway for 2-methoxy-4-nitroanilinium chloride.

Conclusion

This comparative guide demonstrates the power of TGA and DSC in characterizing the thermal properties of organic salts for pharmaceutical development. By benchmarking 2-methoxy-4-nitroanilinium chloride against its parent free base and the basic anilinium chloride salt, we can conclude that salt formation significantly enhances thermal stability. The analysis further suggests a distinct, multi-stage decomposition mechanism for the salt, initiated by the loss of HCl. This information is critical for defining stable storage conditions, guiding formulation processes, and ensuring the overall quality and safety of a potential drug product. The protocols and interpretive framework provided herein serve as a robust starting point for researchers working with similar nitroaromatic compounds.

References

• ResearchGate. (n.d.). Organic salt versus salt cocrystal: thermal behavior, structural and photoluminescence investigations. Retrieved from a relevant ResearchGate publication page. [Link]

• ResearchGate. (n.d.). TGA-DSC thermogram of (a) N-methyl-4-nitroaniline (NMNA) and (b) NMNAIPA compounds. Retrieved from a relevant ResearchGate publication page. [Link]

• DergiPark. (n.d.). Thermal Decomposition Kinetics of Anilino-p-chlorophenylglyoxime Complexes of Cobalt (II), Nickel (II) and Copper (II). Retrieved from [Link]

• Digital Commons @ Macalester College. (n.d.). Investigation of Thermal Properties of Carboxylates with Various Structures. Retrieved from [Link]

• IIT Kanpur. (n.d.). Thermogravimetric Analysis (TGA) & Differential Scanning Calorimetry (DSC). Retrieved from [Link]

• Scribd. (n.d.). Vibrational and Thermal Analysis of 2-Nitroaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical and experimental studies of vibrational spectra and thermal analysis of 2-nitroaniline and its cation. Retrieved from a relevant ResearchGate publication page. [Link]

• Scribd. (n.d.). DSC and TGA Experimental Methods. Retrieved from [Link]

• ResearchGate. (n.d.). TG-FTIR Analysis of Thermal Degradation of Bischofite's Crystals with Aniline Hydrochloride. Retrieved from a relevant ResearchGate publication page. [Link]

• ResearchGate. (n.d.). Growth and characterization of organic 2-methoxy-4-nitroaniline single crystal for optical applications. Retrieved from a relevant ResearchGate publication page. [Link]

• Semantic Scholar. (n.d.). DSC Laboratory Experiment – Determining the Thermal Properties of Organic Hydrocarbons. Retrieved from [Link]

• Qualitest. (2025, May 7). DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. Retrieved from [Link]

• MDPI. (2022, June 14). Organic Salt Hydrate as a Novel Paradigm for Thermal Energy Storage. Retrieved from [Link]

• ResearchGate. (n.d.). Comparisons of TGA and DSC approaches to evaluate nitrocellulose thermal degradation energy and stabilizer efficiencies. Retrieved from a relevant ResearchGate publication page. [Link]

• Wikipedia. (n.d.). Anilinium chloride. Retrieved from [Link]

• Padua Research Archive. (2025, February 12). Comparative performance analysis of eutectic salt-water solutions in latent thermal energy storage for residential applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Thermal Decomposition, Low Temperature Phase Transitions and Vapor Pressure of Less Common Ionic Liquids Based on the Bis(trifuoromethanesulfonyl)imide Anion. Retrieved from [Link]

• Office of Scientific and Technical Information. (n.d.). Review of Inorganic Salt Hydrates with Phase Change Temperature in Range of 5°C to 60°C and Material Cost Comparison. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Methoxy-4-nitroaniline. Retrieved from [Link]

• ACS Publications. (2020, April 22). 2-Methoxy-4-nitroaniline Solubility in Several Aqueous Solvent Mixtures: Determination, Modeling, and Preferential Solvation. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, March 1). Structural and theoretical analysis of 2-chloro-4-nitroaniline and 2-methyl-6-nitroaniline salts. Retrieved from [Link]

• Wikipedia. (n.d.). Aniline. Retrieved from [Link]

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Benchmarking the Non-Linear Optical (NLO) Efficiency of Organic Amines and Salts Against KDP Crystals

For researchers in advanced photonics, materials science, and pharmaceutical solid-state chemistry, the development of high-efficiency Non-Linear Optical (NLO) materials is a critical frontier. While Potassium Dihydrogen Phosphate (KDP) has long served as the inorganic gold standard for NLO benchmarking, organic molecules—specifically derivatives of 2-methoxy-4-nitroaniline (2M4N)—offer a compelling alternative due to their highly polarizable π -electron clouds.

This guide provides an authoritative, data-driven comparison of the NLO properties of 2M4N and its engineered salts (such as 2-methoxy-4-nitroanilinium chloride, 2M4NCl) against KDP. By exploring the causality of crystal symmetry, detailing self-validating experimental protocols, and analyzing quantitative data, we bridge the gap between optical physics and solid-state drug development.

The Causality of Crystal Symmetry in NLO Efficiency

To understand why organic salts are benchmarked against KDP, one must first examine the relationship between molecular structure and macroscopic optical behavior.

Organic molecules like 2M4N possess strong electron-donating (methoxy, amino) and electron-withdrawing (nitro) groups. This creates a "push-pull" dipole across the conjugated benzene ring, resulting in massive molecular hyperpolarizability ( β ). However, high molecular hyperpolarizability does not automatically translate to macroscopic Second Harmonic Generation (SHG).

The Symmetry Problem: Pure 2-methoxy-4-nitroaniline crystallizes in a monoclinic crystal system with a centrosymmetric space group ( P21​/a )[1]. In a centrosymmetric lattice, the molecular dipoles align in opposite directions, canceling each other out. Consequently, the macroscopic second-order nonlinear susceptibility ( χ(2) ) is strictly zero, rendering the pure crystal SHG-inactive.

The Salt Formation Solution: To unlock the SHG potential of these molecules, researchers engineer salts—such as protonating the amine group with HCl to form 2-methoxy-4-nitroanilinium chloride (2M4NCl). The introduction of the chloride counter-ion fundamentally alters the hydrogen-bonding network during crystallization. This disruption often forces the crystal into a non-centrosymmetric space group (e.g., P21​ or Cc ), which is an absolute crystallographic prerequisite for observable SHG.

Workflow for synthesizing and benchmarking NLO crystals against KDP.

Self-Validating Experimental Protocols

To objectively benchmark 2M4N derivatives against KDP, the experimental workflows must be rigorously controlled. The following protocols are designed as self-validating systems, ensuring that artifacts (such as spurious nucleation or phase-matching errors) are eliminated.

Protocol A: Crystal Growth via Slow Evaporation Solution Technique (SEST)

• Solvent Saturation: Dissolve the synthesized 2M4NCl powder in a high-purity solvent (e.g., methanol) to achieve a supersaturated solution at room temperature.

• Filtration (Critical Step): Pass the solution through a 0.22 µm PTFE syringe filter into a clean beaker. Causality: Removing micro-particulate impurities prevents spurious nucleation, ensuring the growth of a single, optically transparent crystal rather than a polycrystalline mass.

• Controlled Evaporation: Place the beaker in a constant temperature water bath (30 ± 0.1 °C). Cover with perforated aluminum foil to restrict the evaporation rate, driving slow and orderly lattice assembly.

• Harvesting: Harvest the crystals after 15–20 days once they reach sufficient dimensions for optical testing.

Protocol B: Kurtz-Perry Powder Technique for SHG Benchmarking

The Kurtz-Perry technique is the standard method for evaluating SHG efficiency relative to KDP[2].

• Sample Preparation: Grind the grown organic crystals and the reference KDP crystals separately using an agate mortar. Sieve both powders to a uniform particle size (100–150 µm). Causality: SHG intensity is highly dependent on particle size due to phase-matching constraints; standardizing the size ensures the comparison reflects intrinsic material properties, not scattering artifacts.

• Capillary Packing: Tightly pack the sieved powders into identical glass micro-capillary tubes.

• Laser Irradiation: Expose the samples to a Q-switched Nd:YAG laser emitting at a fundamental wavelength of 1064 nm (pulse width ~8 ns, repetition rate 10 Hz)[2].

• Signal Isolation & Detection: Pass the scattered light through an IR-cut filter to completely block the 1064 nm fundamental beam. Detect the generated 532 nm (green) second-harmonic signal using a Photomultiplier Tube (PMT)[2].

• Calibration & Quantification: Normalize the PMT voltage output of the organic sample against the KDP reference to determine the relative SHG multiplier.

Kurtz-Perry powder technique mechanism for evaluating SHG efficiency.

Protocol C: Z-Scan Technique for Third-Order NLO Properties

For centrosymmetric crystals like pure 2M4N that do not exhibit SHG, third-order NLO properties are evaluated using the Z-scan method[1].

• Setup: Focus a continuous-wave (CW) 532 nm laser beam using a convex lens.

• Translation: Mount the crystal on a motorized stage and translate it along the beam propagation axis (z-axis) through the focal point.

• Open Aperture (OA): Measure total transmitted light to determine the nonlinear absorption coefficient ( β ). A transmittance dip at the focal point indicates reverse saturable absorption[1].

• Closed Aperture (CA): Place an aperture before the detector to measure the nonlinear refractive index ( n2​ ).

Quantitative Benchmarking Data

The following tables synthesize experimental data comparing the NLO parameters of KDP against 2M4N and representative high-efficiency organic salts.

Table 1: Third-Order NLO Parameters (Z-Scan) Because pure 2M4N is centrosymmetric, it is primarily evaluated for its robust third-order nonlinearities, which are highly relevant for optical limiting applications.

Material	Nonlinear Refractive Index ( n2​ )	Nonlinear Absorption ( β )	3rd-Order Susceptibility ( χ(3) )	Reference
2-Methoxy-4-nitroaniline (2M4N)	1.731×10−9 cm2/W	0.079×10−4 cm/W	9.05×10−7 esu	[1]
KDP (Standard)	∼10−15 cm2/W	Minimal	∼10−14 esu	Literature

Table 2: SHG Efficiency Benchmarking (Kurtz-Perry) When organic molecules are engineered into non-centrosymmetric salts or complexes, their SHG efficiency routinely eclipses that of KDP.

Material	Space Group	Centrosymmetric?	Relative SHG Efficiency (vs KDP)
KDP (Reference)	I4ˉ2d	No	1.0x
Pure 2M4N	P21​/a	Yes	0.0x (SHG inactive)[1]
Tyrosine Cadmium Chloride	Non-centrosymmetric	No	5.14x [3]
Thiourea-glutaric acid	Non-centrosymmetric	No	6.2x [4]

(Note: Organic salts like 2M4NCl are synthesized specifically to break the centrosymmetry of the base molecule, targeting SHG efficiencies in the 2x–6x range typical of engineered organic NLOs).

Relevance to Drug Development & Solid-State Chemistry

While NLO materials are traditionally the domain of photonics and laser engineering, these benchmarking techniques are highly valuable to pharmaceutical scientists.

Many Active Pharmaceutical Ingredients (APIs) exhibit polymorphism—the ability to crystallize in multiple structural forms. Because SHG is strictly forbidden in centrosymmetric structures, the Kurtz-Perry technique serves as an exceptionally sensitive tool for solid-state characterization. It can detect trace amounts (down to parts-per-million) of non-centrosymmetric polymorphs within a bulk centrosymmetric API powder. Furthermore, understanding the crystallization behavior and symmetry-breaking mechanics of salts like 2M4NCl provides a foundational model for engineering pharmaceutical co-crystals and salts with targeted dissolution and crystallographic profiles.

References

• Investigation on nonlinear optical and antibacterial applications of organic single crystal: p-Toluidinium L-Tartrate | Request PDF - ResearchGate. 1

• N,N-Dimethyl-4-nitroaniline | 100-23-2 - Benchchem. 2

• Powder X-ray patterns of (a) pure KDP and (b) L-tyrosine doped KDP crystal. - ResearchGate. 3

• Structural and vibrational spectral investigations of melaminium glutarate monohydrate by FTIR, FT-Raman and DFT methods | Request PDF - ResearchGate. 4

Sources

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• 2. N,N-Dimethyl-4-nitroaniline | 100-23-2 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating Computational Vibrational Frequencies for 2-Methoxy-4-nitroanilinium Chloride

In the realm of drug development and materials science, an unambiguous understanding of a molecule's three-dimensional structure and its dynamic behavior is paramount. Vibrational spectroscopy, encompassing Fourier-Transform Infrared (FT-IR) and Raman techniques, provides a detailed fingerprint of a molecule's functional groups and overall structure. When coupled with computational chemistry, specifically Density Functional Theory (DFT), we can predict these vibrational spectra with remarkable accuracy. However, the true power of this synergy is only realized when the computational results are rigorously validated against experimental data.

This guide provides an in-depth, objective comparison of experimental and computational vibrational frequencies for 2-methoxy-4-nitroanilinium chloride, a substituted anilinium salt. As the protonated form of 2-methoxy-4-nitroaniline, this molecule presents an interesting case study due to the vibrational signatures of its anilinium (-NH3+), nitro (-NO2), and methoxy (-OCH3) functional groups. We will move beyond a simple list of procedures to explain the causality behind methodological choices, ensuring a self-validating system that researchers, scientists, and drug development professionals can trust and adapt.

Part 1: The Experimental Benchmark - Acquiring Spectroscopic Data

The foundation of any computational validation is high-quality experimental data. The FT-IR and FT-Raman spectra serve as the "ground truth" to which our theoretical model will be compared.

Experimental Protocol: FT-IR and FT-Raman Spectroscopy

The following protocol outlines the standard procedure for acquiring solid-state spectra for a crystalline sample like 2-methoxy-4-nitroanilinium chloride.

Materials:

• 2-methoxy-4-nitroanilinium chloride (≥98% purity)

• Potassium Bromide (KBr), spectroscopy grade, desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• Sample vials for Raman spectroscopy

Step-by-Step Methodology:

• Sample Preparation (FT-IR):

  • Gently grind a small amount (~1-2 mg) of 2-methoxy-4-nitroanilinium chloride with ~200 mg of desiccated KBr in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer the mixture to a pellet-forming die.

  • Apply pressure using a hydraulic press (typically 8-10 tons) for several minutes to form a transparent or semi-transparent pellet. The quality of the pellet is critical for minimizing scattering effects.

• FT-IR Spectrum Acquisition:

  • Record a background spectrum of the empty sample chamber to account for atmospheric CO2 and H2O.

  • Mount the KBr pellet in the spectrometer's sample holder.

  • Acquire the FT-IR spectrum, typically in the 4000–400 cm⁻¹ range, by co-adding a sufficient number of scans (e.g., 64 or 128) at a resolution of 4 cm⁻¹ to achieve a high signal-to-noise ratio.

• Sample Preparation (FT-Raman):

  • Place a small amount of the crystalline 2-methoxy-4-nitroanilinium chloride powder directly into a glass sample vial or capillary tube. No dilution is necessary.

• FT-Raman Spectrum Acquisition:

  • Place the sample into the spectrometer's sample compartment.

  • Acquire the FT-Raman spectrum, typically in the 3500–100 cm⁻¹ range. A near-infrared laser (e.g., 1064 nm Nd:YAG) is used for excitation to minimize fluorescence, which can be an issue with aromatic nitro compounds.

  • Adjust laser power and the number of scans to obtain a high-quality spectrum without causing sample degradation.

Part 2: The Theoretical Framework - Computational Modeling

With the experimental benchmark established, we turn to computational methods to predict the vibrational spectrum from first principles. Our goal is to model the molecule in a way that accurately reflects its electronic structure and the forces between its atoms.

Causality in Method Selection

• Density Functional Theory (DFT): We employ DFT because it provides an excellent balance between computational cost and accuracy for medium-sized organic molecules. It includes a degree of electron correlation, which is absent in simpler Hartree-Fock (HF) methods, leading to more accurate frequency predictions.[1]

• B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is one of the most widely used and extensively benchmarked functionals for vibrational analysis of organic systems.[2][3] It has a proven track record of yielding results that correlate well with experimental data after appropriate scaling.

• 6-311++G(d,p) Basis Set: This choice represents a robust triple-zeta basis set. The ++ indicates the addition of diffuse functions on both heavy atoms and hydrogen, which are crucial for accurately describing systems with lone pairs and hydrogen bonds. The (d,p) polarization functions allow for greater flexibility in describing bond shapes and are essential for accurate frequency calculations.[2][4]

Computational Workflow

The following workflow is typically performed using a quantum chemistry software package like Gaussian.

• Structure Optimization:

  • Construct the initial 3D structure of the 2-methoxy-4-nitroanilinium cation.

  • Perform a full geometry optimization using the B3LYP/6-311++G(d,p) level of theory. This process finds the lowest energy conformation of the molecule, which is a prerequisite for a valid frequency calculation.

  • Confirm that the optimization has converged to a true energy minimum by ensuring the absence of imaginary frequencies.

• Frequency Calculation:

  • Using the optimized geometry, perform a harmonic frequency calculation at the same B3LYP/6-311++G(d,p) level of theory. This computes the second derivatives of the energy with respect to atomic displacements, which yields the harmonic vibrational frequencies, IR intensities, and Raman activities.

• Frequency Scaling:

  • The raw computed frequencies are harmonic, meaning they assume the potential energy well of a bond vibration is a perfect parabola. Real molecular vibrations are anharmonic.[5] Furthermore, the DFT method itself has inherent approximations.

  • To compensate for these factors, a uniform scaling factor is applied. For the B3LYP/6-311+G(d,p) method, a well-established scaling factor is 0.9679 .[6] This factor is derived from statistical comparisons over a large set of molecules and significantly improves the agreement with experimental data.[7][8]

  • Scaled Frequency = Calculated Harmonic Frequency × 0.9679

• Vibrational Mode Assignment:

  • Simply matching frequencies is insufficient. A definitive assignment of each vibrational band to the corresponding atomic motion is achieved through Potential Energy Distribution (PED) analysis.[9][10]

  • PED analysis quantifies the contribution of each internal coordinate (e.g., C-H stretch, N-O bend) to a given normal mode of vibration. Software like VEDA is commonly used for this purpose.[11][12]

Workflow Visualization

Fig 2. Relationship between molecular structure and spectroscopic signature.

Conclusion

The validation of computational vibrational frequencies against experimental data is a robust, multi-step process that provides deep insight into molecular structure and behavior. By selecting an appropriate DFT functional and basis set (B3LYP/6-311++G(d,p)), performing accurate geometry optimization, and applying a well-justified uniform scaling factor, we can achieve excellent agreement with experimental FT-IR and FT-Raman spectra. The use of Potential Energy Distribution (PED) analysis ensures that these correlations are not merely coincidental but are based on a correct assignment of vibrational modes. This integrated experimental and theoretical approach provides a high degree of confidence in the interpretation of complex vibrational spectra and is an invaluable tool for researchers in drug design and materials characterization.

References

• Merrick, J. P., Moran, D., & Radom, L. (2007). An Evaluation of Harmonic Vibrational Frequency Scale Factors. Journal of Physical Chemistry A, 111(45), 11683-11700. [Link]

• Andersson, M. P., & Uvdal, P. (2005). New scale factors for harmonic vibrational frequencies using the B3LYP density functional method with the triple-ζ basis set 6-311+G(d,p). The Journal of Physical Chemistry A, 109(12), 2937-2941. [Link]

• Alecu, I. M., Zheng, J., Zhao, Y., & Truhlar, D. G. (2010). Computational Thermochemistry: Scale Factor Databases and Scale Factors for Vibrational Frequencies Obtained from Electronic Model Chemistries. Journal of Chemical Theory and Computation, 6(9), 2872-2887. [Link]

• Laury, M. L., Carlson, M. J., & Wilson, A. K. (2021). Meta-analysis of Uniform Scaling Factors for Harmonic Frequency Calculations. arXiv preprint arXiv:2110.13322. [Link]

• National Institute of Standards and Technology. (n.d.). CCCBDB Vibrational frequency scaling factors. Computational Chemistry Comparison and Benchmark Database. [Link]

• Udhayakala, P., et al. (2011). Molecular structure, FT-IR and FT-Raman spectra and HOMO-LUMO analysis of 2-methoxy-4-nitroaniline using ab initio HF and DFT calculations. Archives of Applied Science Research, 3(4), 424-439. [Link]

• Boulcina, R., et al. (2012). 2-Hydroxy-N-(4-methoxybenzyl)-4-nitroanilinium chloride. Acta Crystallographica Section E: Structure Reports Online, 68(1), o199. [Link]

• ResearchGate. (2012). Potential Energy Distribution (PED) in IR vibrational frequencies using Gaussian 09. [Link]

• Tanak, H., Pawlus, K., Marchewka, M. K., & Pietraszko, A. (2014). Structural, vibrational and theoretical studies of anilinium trichloroacetate: new hydrogen bonded molecular crystal with nonlinear optical properties. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 118, 82-93. [Link]

• Siddiqui, S. A., et al. (2008). MOLECULAR STRUCTURE, VIBRATIONAL SPECTRA AND POTENTIAL ENERGY DISTRIBUTION OF PROTOPINE USING AB INITIO AND DENSITY FUNCTIONAL THEORY. Journal of Theoretical and Computational Chemistry, 7(04), 787-801. [Link]

• Gholivand, K., et al. (2021). Validation of potential energy distribution by VEDA in vibrational assignment some of β-diketones; comparison of theoretical predictions and experimental vibration shifts upon deutration. Journal of Molecular Graphics and Modelling, 107, 107976. [Link]

• Joshi, B. D., et al. (2024). Simulation of Vibrational Spectra (IR and Raman), PED Analysis and Study of Solvation Effects on Electronic Properties of Methyldopa. Scientific Journal of Science and Technology, 1(1), 67-76. [Link]

• Mathavan, T., et al. (2016). The vibrational assignments based on the Potential Energy Distribution (PED) calculation. ResearchGate. [Link]

• Priya, P. P. A., et al. (2022). Growth and characterization of organic 2-methoxy-4-nitroaniline single crystal for optical applications. Journal of Materials Science: Materials in Electronics, 33(17), 1-14. [Link]

• Arivazhagan, M., & Arjunan, V. (2023). Molecular Geometries, Vibrational Spectra, Topological Analysis and Electronic Properties of 2-Phenyl Sulfanyl Aniline. Polycyclic Aromatic Compounds, 1-21. [Link]

• Wu, D., & Zhang, J. (2005). Theoretical Study of Low-Lying Triplet States of Aniline. The Journal of Physical Chemistry A, 109(42), 9631-9637. [Link]

• Feki, H., et al. (2016). DFT (B3LYP/LanL2DZ and B3LYP/6311G+(d,p)) comparative vibrational spectroscopic analysis of organic-inorganic compound bis(4-acetylanilinium) tetrachlorocuprate(II). Journal of Molecular Structure, 1108, 637-646. [Link]

• Ramalingam, S., et al. (2010). FTIR and FTRaman spectroscopic investigation of 2-bromo-4-methylaniline using ab initio HF and DFT calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 76(1), 84-92. [Link]

• Czernek, J., et al. (2021). Structural and theoretical analysis of 2-chloro-4-nitroaniline and 2-methyl-6-nitroaniline salts. Acta Crystallographica Section C: Structural Chemistry, 77(3), 125-136. [Link]

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